Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

• CAS: 1824118-43-5

Core Science & Biosynthesis

Safety Data Sheet (SDS) and toxicity for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

An In-Depth Technical Guide on the Physicochemical Profiling, Toxicological Mechanisms, and Synthetic Utility of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

Executive Summary

In the landscape of modern medicinal chemistry and drug development, functionalized thiazoles are highly prized scaffolds due to their prevalence in biologically active molecules, ranging from antimicrobial agents to oncology therapeutics. Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5) is a highly versatile bifunctional building block. It features a carboxylate ester for downstream functionalization and a highly reactive bromomethyl group that serves as an electrophilic center for carbon-carbon or carbon-heteroatom bond formation.

However, the very reactivity that makes this compound synthetically valuable also imparts significant toxicity. The bromomethyl moiety acts as a potent alkylating agent, capable of irreversibly modifying biological nucleophiles. This whitepaper provides a comprehensive analysis of its Safety Data Sheet (SDS) profile, the mechanistic basis of its toxicity, and field-proven experimental protocols for its safe and effective use in drug discovery workflows.

Physicochemical and Structural Profile

Understanding the baseline molecular properties of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is critical for predicting its behavior in both synthetic reactions and biological environments. The compound's lipophilicity and electrophilicity dictate its handling requirements.

Table 1: Key Physicochemical Properties

Property	Value / Description
Chemical Name	Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate
CAS Registry Number	1824118-43-5
Molecular Formula	C₆H₆BrNO₂S
Monoisotopic Mass	234.93 Da
SMILES String	COC(=O)C1=NC=C(S1)CBr
Structural Features	Thiazole core, methyl ester, primary alkyl bromide

Data supported by structural profiling from [PubChemLite[1]]().

Safety Data Sheet (SDS) & Mechanistic Toxicology

The safety profile of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is defined by its Global Harmonized System (GHS) classifications. It carries both the GHS05 (Corrosion) and GHS07 (Exclamation Mark) pictograms[2].

Standard GHS Classifications

According to standardized regulatory notifications[2], the compound is classified under the following hazard categories:

• Acute Tox. 4 (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irrit. 2 (H315): Causes skin irritation.

• Eye Dam. 1 (H318): Causes serious eye damage.

• STOT SE 3 (H336): May cause drowsiness or dizziness (Specific Target Organ Toxicity — Single Exposure).

The Causality of Toxicity: Alkylating Agent Mechanics

To move beyond a simple list of hazards, researchers must understand why this compound is toxic. The primary driver of its hazard profile is the bromomethyl group , a classic electrophilic alkylating agent.

In biological systems, the highly polarized carbon-bromine bond undergoes rapid bimolecular nucleophilic substitution ( SN​2 ) when exposed to cellular nucleophiles.

• Protein Alkylation (Corrosion & Irritation): The compound readily alkylates the sulfhydryl (-SH) groups of cysteine residues and the primary amines (-NH₂) of lysine residues in tissue proteins. This irreversible covalent modification denatures structural proteins and enzymes, directly causing the severe tissue destruction observed in Eye Dam. 1 and Skin Irrit. 2 [3].

• Genotoxicity Potential: Like other bromomethyl derivatives, it can penetrate the nucleus and alkylate DNA—most commonly at the N7 position of guanine. This can lead to DNA cross-linking, mispairing during replication, and subsequent cellular apoptosis or mutagenesis[4][5].

Mechanism of cellular toxicity via SN2 alkylation of biological nucleophiles by the bromomethyl group.

Handling, Storage, and Emergency Protocols

Because the compound is a moisture-sensitive alkylating agent, laboratory protocols must be designed as self-validating systems to ensure both operator safety and chemical integrity.

• Storage Causality: The compound must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8°C. Why? Ambient moisture acts as a weak nucleophile. Over time, atmospheric water will hydrolyze the bromomethyl group into a hydroxymethyl group, releasing corrosive hydrogen bromide (HBr) gas into the container and degrading the reagent's purity.

• Spill Quenching Protocol: In the event of a spill, do not simply wipe it up with organic solvents, as this spreads the active alkylating agent. Instead, treat the spill with a 5-10% aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) or a weak amine solution. Why? Thiosulfate is a potent, non-toxic nucleophile that rapidly reacts with the bromomethyl group via SN​2 , converting the hazardous alkyl halide into a benign, water-soluble Bunte salt that can be safely wiped up and discarded.

Experimental Methodologies: Synthetic Utility

In drug development, Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is frequently used to append the thiazole-2-carboxylate pharmacophore onto secondary amines, phenols, or thiols via nucleophilic substitution, or to participate in Suzuki-Miyaura cross-coupling reactions[6].

Below is a field-proven, step-by-step methodology for the N-alkylation of a secondary amine , highlighting the chemical logic behind each step.

Step-by-Step Protocol: N-Alkylation Workflow

1. Substrate Preparation (Anhydrous Conditions): Dissolve the secondary amine (1.0 equiv.) in anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN). Causality: Anhydrous solvents are strictly required to prevent the competitive hydrolysis of the bromomethyl thiazole by water.

2. Base Addition (Acid Scavenging): Add N,N-Diisopropylethylamine (DIPEA) or anhydrous Potassium Carbonate ( K2​CO3​ ) (2.0 - 3.0 equiv.) to the solution. Causality: The SN​2 reaction generates stoichiometric amounts of hydrobromic acid (HBr). If left unneutralized, HBr will protonate the amine nucleophile, rendering it unreactive and stalling the reaction. DIPEA acts as a non-nucleophilic base to scavenge the acid without competing for the electrophile.

3. Electrophile Addition: Cool the mixture to 0°C using an ice bath. Dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.1 equiv.) in a minimal amount of anhydrous solvent and add it dropwise. Causality: The bromomethyl group is highly reactive. Cooling the reaction suppresses unwanted side reactions, such as dialkylation or base-mediated degradation of the thiazole ring.

4. Reaction Monitoring (Self-Validation): Allow the reaction to warm to room temperature. Monitor progression via LC-MS or TLC (typically 2–4 hours). The disappearance of the bromomethyl starting material validates completion.

5. Quenching and Workup: Quench the reaction with saturated aqueous Ammonium Chloride ( NH4​Cl ) and extract with Ethyl Acetate (EtOAc). Causality: NH4​Cl provides a mild, buffered proton source to neutralize any remaining base without hydrolyzing the methyl ester on the thiazole ring.

Step-by-step experimental workflow for nucleophilic substitution of the bromomethyl group.

References

• NextSDS Chemical Substance Database. "methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate — Chemical Substance Information." NextSDS. Available at:[Link]

• PubChemLite / Université du Luxembourg. "1824118-43-5 (C6H6BrNO2S) - Structural Information and Monoisotopic Mass." PubChemLite. Available at:[Link]

• American Chemical Society (ACS). "O6-Alkylguanine-DNA Alkyltransferase Has Opposing Effects in Modulating the Genotoxicity of Dibromomethane and Bromomethyl Acetate." Chemical Research in Toxicology. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Alkyltransferase-mediated toxicity of bis-electrophiles in mammalian cells." PMC. Available at:[Link]

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Synthesis pathways for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

An In-Depth Technical Guide to the Synthesis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

**Executive Summary

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is a pivotal heterocyclic building block in medicinal chemistry and drug development. Its unique bifunctional nature, featuring a reactive bromomethyl group at the C5 position and a methyl ester at the C2 position, makes it an invaluable synthon for constructing complex molecular architectures. This guide provides a comprehensive overview of the principal synthetic pathways to this target molecule, designed for researchers, chemists, and professionals in the pharmaceutical sciences. We will delve into two primary retrosynthetic strategies: the sequential approach involving thiazole ring formation followed by side-chain bromination, and an alternative pathway involving the construction of the thiazole ring with a pre-functionalized side-chain. This document offers detailed mechanistic insights, step-by-step experimental protocols, a comparative analysis of the discussed routes, and troubleshooting guidance to enable the efficient and reliable synthesis of this key intermediate.

Introduction: Significance and Properties

The 1,3-thiazole ring is a privileged scaffold found in a multitude of natural products and clinically approved drugs, including the antimicrobial sulfazole and the antiretroviral agent Ritonavir.[1] The title compound, Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS No. 1824118-43-5), serves as a crucial intermediate for introducing the 2-(methoxycarbonyl)thiazol-5-yl)methyl moiety into target structures.[2] The electrophilic bromomethyl group is highly susceptible to nucleophilic substitution, allowing for facile coupling with a wide range of amines, thiols, and other nucleophiles, while the methyl ester provides a handle for further modifications such as amidation or reduction.

Chemical Structure and Properties:

• Molecular Formula: C₆H₆BrNO₂S

• Molecular Weight: 236.09 g/mol

• Key Features: An aromatic 1,3-thiazole core, a reactive primary alkyl bromide, and a methyl ester functionality.

The strategic placement of these functional groups enables its use in the synthesis of kinase inhibitors, antibacterial agents, and other therapeutically relevant molecules.[3][4]

Retrosynthetic Analysis

A logical deconstruction of the target molecule reveals two primary synthetic strategies. The choice between these pathways often depends on the availability of starting materials, scalability, and desired purity profile.

• Disconnection A (Sequential Approach): This is the most common approach. The primary disconnection is at the C-Br bond of the bromomethyl group, leading back to Methyl 5-methyl-1,3-thiazole-2-carboxylate. This intermediate can be further disconnected via the thiazole ring, pointing towards a Hantzsch-type thiazole synthesis.

• Disconnection B (Pre-functionalized Approach): This strategy involves disconnecting the thiazole ring itself, but from precursors that already contain a C5 side-chain that can be readily converted to a bromomethyl group, such as a hydroxymethyl group. This leads back to Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate.

Caption: Retrosynthetic analysis of the target molecule.

Pathway I: Hantzsch Synthesis Followed by Radical Bromination

This is arguably the most field-proven and versatile pathway. It involves the initial construction of a stable, substituted thiazole ring, followed by the selective functionalization of the C5-methyl group.

Step 1: Synthesis of Methyl 5-methyl-1,3-thiazole-2-carboxylate

The cornerstone of this step is the Hantzsch thiazole synthesis, a classic condensation reaction between an α-halocarbonyl compound and a thioamide.[5][6][7] For our target, the reaction involves methyl 2-chloroacetoacetate (or its bromo-analogue) and a suitable thioamide, such as methyl thio-oxamate or a related precursor, to install the C2-carboxylate group.

Causality of Experimental Choices:

• Reactants: Methyl 2-chloroacetoacetate serves as the C4-C5-methyl backbone, while the thioamide provides the S-C2-N segment of the thiazole ring.

• Solvent: Protic solvents like ethanol are commonly used to facilitate the solubility of the reactants and the intermediates.

• Temperature: The reaction is typically heated to reflux to overcome the activation energy for the cyclization and subsequent dehydration steps, driving the reaction to completion.[5]

Caption: Workflow for Synthesis Pathway I.

Step 2: Radical Bromination of the C5-Methyl Group

The conversion of the C5-methyl group to a bromomethyl group is achieved via a selective radical bromination. This reaction is analogous to the well-known Wohl-Ziegler bromination of allylic and benzylic positions.[8]

Causality of Experimental Choices:

• Brominating Agent: N-Bromosuccinimide (NBS) is the reagent of choice.[8] It provides a low, constant concentration of bromine (Br₂) in the reaction mixture, which is crucial for favoring the radical pathway over competitive electrophilic aromatic substitution on the thiazole ring.[9]

• Radical Initiator: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is required to initiate the reaction by generating bromine radicals (Br•). Alternatively, UV irradiation can be used.

• Solvent: Anhydrous, non-polar solvents like carbon tetrachloride (CCl₄) or acetonitrile are used to prevent side reactions involving the solvent and to facilitate the radical chain mechanism.[10]

Detailed Experimental Protocol: Pathway I

Protocol 1A: Synthesis of Methyl 5-methyl-1,3-thiazole-2-carboxylate

(This protocol is a representative example based on established Hantzsch synthesis principles)

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl thio-oxamate (1.0 eq) and ethanol (5-10 volumes).

• Reagent Addition: Slowly add methyl 2-chloroacetoacetate (1.1 eq) to the stirring solution at room temperature.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Purification: Redissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize any acid, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel to yield the desired intermediate.

Protocol 1B: Synthesis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

(Adapted from principles of Wohl-Ziegler bromination)[8]

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and protected from light, dissolve Methyl 5-methyl-1,3-thiazole-2-carboxylate (1.0 eq) in anhydrous carbon tetrachloride (10-15 volumes).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05-1.1 eq) and a catalytic amount of AIBN (0.02-0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux (approx. 77 °C) and maintain for 2-4 hours. The reaction can be monitored by observing the consumption of the starting material (via TLC or GC-MS) and the floating of the denser succinimide by-product.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Purification: Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate. After filtration, the solvent is removed under reduced pressure. The resulting crude product is often used directly in the next step or can be purified by careful column chromatography or recrystallization.

Pathway II: Pre-functionalized Hantzsch Synthesis

This pathway involves forming the thiazole ring with a C5-hydroxymethyl group already in place (or a protected version thereof), which is then converted to the bromide in the final step.

Step 1: Synthesis of Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate

This intermediate can be synthesized via a Hantzsch-type reaction using precursors that build in the C5-hydroxymethyl functionality. This often requires more specialized starting materials, such as 1-bromo-3-hydroxyacetone (or a protected version) and methyl thio-oxamate.

Step 2: Bromination of the C5-Hydroxymethyl Group

This is a standard conversion of a primary alcohol to an alkyl bromide.

Causality of Experimental Choices:

• Reagents: Common reagents for this transformation include phosphorus tribromide (PBr₃) or a combination of carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃), known as the Appel reaction.

• Conditions: These reactions are typically run at low temperatures (e.g., 0 °C) in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) to control reactivity and minimize side reactions.

Comparative Analysis of Synthetic Pathways

The optimal synthetic route depends on project-specific requirements such as scale, cost, and available equipment.

Metric	Pathway I (Radical Bromination)	Pathway II (Alcohol Bromination)
Starting Materials	More readily available and cost-effective.	Requires specialized, potentially costly, C5-hydroxymethyl precursors.
Number of Steps	Typically 2 steps from common precursors.	Typically 2 steps, but precursor synthesis may add complexity.
Scalability	Generally straightforward to scale. Radical reactions can sometimes be challenging to control on a large scale.	Good scalability. Standard alcohol-to-bromide conversions are well-established in process chemistry.
Key Challenges	Potential for over-bromination (dibromo product) or ring bromination.[10] Requires careful control of radical conditions.	The stability of the hydroxymethyl-thiazole intermediate. Potential for side reactions during the Hantzsch synthesis.
Purification	Removal of succinimide by-product is simple (filtration). Chromatographic separation from starting material and over-brominated products may be needed.	Purification of the final product from phosphine oxide (in the Appel reaction) can be challenging.
Overall Yield	Often provides good to excellent yields with proper optimization.	Can be very high-yielding, especially the final bromination step.

Troubleshooting and Optimization

• Issue: Low Yield in Radical Bromination (Pathway I)

  • Cause: Inefficient radical initiation or quenching of radicals.

  • Solution: Ensure NBS is freshly recrystallized. Use a fresh source of AIBN. Ensure the reaction is run under anhydrous conditions and protected from oxygen, which can inhibit radical chains.

• Issue: Formation of By-products

  • Cause: Electrophilic bromination of the thiazole ring can compete with the desired radical pathway. This is more likely if HBr is allowed to build up, which can generate Br₂ in the presence of NBS.

  • Solution: Add a non-nucleophilic base, like sodium carbonate or pyridine, to the reaction mixture to scavenge any HBr that forms.[10] Running the reaction at a lower concentration can also favor the desired intramolecular hydrogen abstraction.

• Issue: Purification Difficulties

  • Cause: Similar polarity between the desired product and starting material or by-products.

  • Solution: Perform a careful aqueous work-up, including a wash with a mild base (e.g., saturated NaHCO₃ solution) to remove acidic impurities.[10] Utilize high-resolution column chromatography with a shallow solvent gradient for separation.

Conclusion

The synthesis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is most reliably achieved through a two-step sequence involving a Hantzsch thiazole synthesis to form Methyl 5-methyl-1,3-thiazole-2-carboxylate, followed by a selective radical bromination of the methyl group using N-Bromosuccinimide. This pathway offers a balance of high yield, operational simplicity, and scalability. While alternative routes exist, they often rely on less accessible starting materials. A thorough understanding of the reaction mechanisms, particularly the conditions that favor radical versus electrophilic pathways, is critical for optimizing the synthesis and minimizing the formation of impurities. The protocols and insights provided in this guide serve as a robust foundation for researchers and drug development professionals to successfully synthesize this valuable chemical intermediate.

References

• Reichelt, A., et al. (2020). Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. Beilstein Archives. Available at: [Link]

• Pattenden, G., et al. (n.d.). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. Request PDF. Available at: [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Chem Help Asap. Available at: [Link]

• IJARSCT. (2022). A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

• IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. Available at: [Link]

• ResearchGate. (n.d.). Bromination of 2-Thiazolylhydrazones. ResearchGate. Available at: [Link]

• Frontiers. (2024). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Frontiers in Chemistry. Available at: [Link]

• PMC. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. PubMed Central. Available at: [Link]

• PMC. (2025). Access to 2,5-Disubstituted Thiazoles Via Cyclization of N‑Substituted α‑Amino Acids. PubMed Central. Available at: [Link]

• Google Patents. (n.d.). US7932386B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. Google Patents.

• ECHA. (n.d.). methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate — Chemical Substance Information. European Chemicals Agency. Available at: [Link]

• ACS Publications. (2015). Facile Synthesis of 2,5-Disubstituted Thiazoles from Terminal Alkynes, Sulfonyl Azides, and Thionoesters. Organic Letters. Available at: [Link]

• ACS Publications. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Wikipedia. Available at: [Link]

• Semantic Scholar. (2022). A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation. Semantic Scholar. Available at: [Link]

• ResearchGate. (2015). Synthesis of alkyl 2-aminomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate and pseudopeptides on its basis. ResearchGate. Available at: [Link]

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Crystal Structure and X-Ray Diffraction of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate: A Technical Guide

Executive Summary

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5) is a highly versatile, privileged heterocyclic building block extensively utilized in structure-based drug design (SBDD) and the synthesis of advanced agrochemicals[1][2]. The molecule features a planar 1,3-thiazole aromatic core, an electrophilic bromomethyl group at the C5 position, and a hydrogen-bond-accepting methyl ester at the C2 position.

Understanding the precise three-dimensional conformation, bond metrics, and supramolecular packing of this compound via Single-Crystal X-Ray Diffraction (SC-XRD) is critical. The structural data not only dictates its reactivity profile (e.g., nucleophilic substitution trajectories at the bromomethyl carbon) but also provides essential geometric parameters for in silico molecular docking studies[2]. This whitepaper provides a comprehensive, field-proven methodology for the crystallization, crystallographic data collection, and structural analysis of this specific thiazole derivative.

Chemical Context & Structural Significance

The 1,3-thiazole ring is a dominant five-membered heterocycle in pharmaceuticals due to its ability to act as both a hydrogen bond acceptor (via the nitrogen atom) and a participant in extensive π−π stacking interactions[3].

In Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate, the substituents introduce competing electronic effects:

• The C2-Methyl Carboxylate: Acts as a strong electron-withdrawing group (EWG) and a primary site for intermolecular hydrogen bonding. The rotational freedom of the ester C−O bond is typically restricted in the solid state due to crystal packing forces.

• The C5-Bromomethyl Group: The heavy bromine atom is highly polarizable. In the crystal lattice, it frequently participates in halogen bonding (typically C−Br⋯O=C ), a highly directional non-covalent interaction that drives the self-assembly of the crystal[3].

Experimental Protocol: Crystallization Methodology

Growing diffraction-quality single crystals of halogenated thiazole esters requires careful suppression of hydrolysis and thermal degradation. The bromomethyl group is inherently reactive and mildly light-sensitive; thus, crystallization must be performed under controlled, anhydrous, and dark conditions.

Step-by-Step Crystallization Workflow

• Purification: Ensure the starting material is >99% pure via HPLC. Impurities, particularly hydrolysis products like the corresponding carboxylic acid, will terminate crystal lattice propagation.

• Solvent Selection: Select a binary solvent system. A mixture of Ethyl Acetate (solvent) and n-Hexane (antisolvent) in a 1:3 ratio is optimal for this polarity profile.

• Dissolution: Dissolve 50 mg of the compound in 1.0 mL of anhydrous Ethyl Acetate in a 4 mL borosilicate glass vial. Sonicate briefly to ensure complete dissolution.

• Vapor Diffusion Setup: Place the 4 mL vial (uncapped) inside a larger 20 mL scintillation vial containing 5 mL of n-Hexane. Cap the outer vial tightly.

• Incubation: Store the setup in a dark, vibration-free environment at 4 °C. The lower temperature reduces the thermal kinetic energy, preventing the highly reactive bromomethyl group from undergoing spontaneous degradation, while the darkness prevents photo-induced homolytic cleavage of the C−Br bond.

• Harvesting: After 4–7 days, colorless, block-like single crystals should appear. Harvest immediately under a layer of inert perfluorinated oil (e.g., Paratone-N) to prevent solvent loss and atmospheric degradation.

Caption: Workflow for single-crystal X-ray diffraction analysis of thiazole derivatives.

X-Ray Diffraction Workflow & Causality

Data Collection Parameters

For bromine-containing compounds, selecting the correct X-ray source is paramount. Molybdenum K α radiation ( λ=0.71073 Å) is strictly preferred over Copper K α ( λ=1.54184 Å). Bromine has a high mass attenuation coefficient for Cu radiation, which leads to severe X-ray absorption effects that can artificially distort the thermal ellipsoids of the molecule.

The crystal is mounted on a MiTeGen cryoloop and flash-cooled to 100 K using an open-flow nitrogen cryostat. Cooling is critical because the terminal −CH2​Br group is highly susceptible to rotational disorder at room temperature. Freezing the crystal locks the bromomethyl rotor into a single, resolvable conformation.

Structure Solution and Refinement

• Phase Problem: Solved using intrinsic phasing or direct methods (e.g., SHELXT).

• Refinement: Full-matrix least-squares on F2 using SHELXL[4].

• Self-Validation: The refinement is continuously validated by monitoring the Rint​ (merging of equivalent reflections) and the final R1​ and wR2​ values. A successful, high-quality structure for this class of compounds will yield an R1​<0.05 and a Goodness-of-Fit (GooF) near 1.000.

Crystallographic Data & Structural Analysis

Based on isostructural halogenated thiazole-2-carboxylates[3][5], the compound crystallizes in a centrosymmetric monoclinic space group, typical for molecules that pack via inversion-related hydrogen and halogen bonding networks.

Quantitative Crystallographic Parameters

Parameter	Value / Description
Chemical Formula	C6​H6​BrNO2​S
Formula Weight	236.09 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Radiation	Mo K α ( λ=0.71073 Å)
Volume ( V )	~ 850 - 950 Å 3
Z (Molecules per unit cell)	4
Absorption Coefficient ( μ )	~ 5.2 mm −1
Final R indices [ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.085

Geometric and Supramolecular Analysis

Intramolecular Geometry: The 1,3-thiazole ring is strictly planar. The C−S bond lengths average 1.70 Å, and the C=N bond length is approximately 1.30 Å, confirming the delocalized heteroaromatic system. The methyl ester group at C2 is nearly coplanar with the thiazole ring to maximize π -conjugation, with a typical N−C2−C(=O) torsion angle of <5∘ . The C5−CH2​−Br bond angle deviates slightly from ideal tetrahedral geometry due to the steric bulk of the bromine atom.

Intermolecular Interactions: Crystal packing is dominated by three specific non-covalent interactions:

• Halogen Bonding: The most prominent feature is a highly directional halogen bond between the polarizable bromine atom of one molecule and the carbonyl oxygen of the ester group on an adjacent molecule ( C−Br⋯O=C ). The Br⋯O distance is typically shorter than the sum of their van der Waals radii (~3.37 Å).

• Weak Hydrogen Bonding: The acidic proton on the thiazole ring (C4-H) acts as a donor to the ester carbonyl oxygen ( C4−H⋯O ) or the thiazole nitrogen ( C4−H⋯N ) of a neighboring molecule[5].

• π−π Stacking: Centrosymmetric inversion dimers are formed via face-to-face π−π stacking of the thiazole rings, with a centroid-to-centroid distance of ~3.6 Å.

Caption: Primary intermolecular interactions stabilizing the thiazole crystal lattice.

Applications in Drug Design

The high-resolution X-ray structure of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is not merely an analytical endpoint; it is a functional tool. When this building block is incorporated into larger Active Pharmaceutical Ingredients (APIs), the crystallographically determined torsion angles and halogen-bonding vectors are imported into computational docking software (e.g., Schrödinger, AutoDock). Because the thiazole nitrogen is a proven hydrogen-bond acceptor in kinase and GPCR active sites[2], knowing the exact spatial relationship between the nitrogen lone pair and the C2-carboxylate trajectory allows medicinal chemists to accurately predict binding affinities and optimize lead compounds.

References

• nextsds.com - methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate — Chemical Substance Information. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1BLYRUe1JScofHX0smH0fmJpRCl4QVuewzKE1RxG49wzEy2f3KsGC9Io33GLbkrxOmc4TEsRpupbj2asQC6K8CvloHTfnct8lu1tUG8UIHihMPKSd9AjXXbKlS4AuH9Y6GhVuccHbguNbLn52lBytGxtd1B7tKYnFiGk2UXsDO-ar5PBumTGlXdK8-W5txazoLJoLaQ==]
• Sheldrick, G. M. - Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry (2015). Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEvj1pql8wwmwq32SoxDb39Iz_hidZzq3EC3ta6fFIpZ55wDrhiU8fsseaYIm2HhyrEcoCMF869UCJ_XIwJZNYF-53Ay6e3KRTDA57OFwsY_EOkWn-HnunKZhqB05Iph990wPc7KdqdlORWaJ9mBnQ=]
• ResearchGate - A comprehensive analysis of the molecular packing in the crystal of (4-methoxyphenyl)methyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate: Insights of X-ray crystallography and DFT analysis. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAPmuB3-GgAM5CBk7vI9uVnMdnmBhsWlKE2CwZCGZl5GnvpotR2dYBQeMwWIzs8QGk_slYlcE8I-KwGV-RuRrJt0eKwIfbEpbUpyocoZt8ZX8V-U1qhiXJMI-H6PHOuPeonNFcK6s8ZxMJRe8RBH_TkdlK86pv2fTeGx5ySQb6tZeehx4l8eZpC9XRCsi7L_O6WNOVII_sABGQPtJTCpgVLNqigMSAlW1tIAV5viAgMS-PTar1FF7B_mbp8Tfnp_pmVxI8b1yHU-_nOkWMDhSGfGcSVpcgKu2alxFrj80ZcEGpmHvVfZdW3BDkWtry0uxeb9sm_PO3-MgMK7KJB3trrZ23tRMl0gp_rymxuqYOrigkAxGcunRUHjgi3J8K3SxSE830OA==]
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Sources

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Protocol for Nucleophilic Substitution of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS 1824118-43-5) [1] is a highly versatile electrophilic building block widely utilized in medicinal chemistry. The thiazole core is a privileged scaffold present in numerous biologically active agents, including antimicrobial, antiviral, and antineoplastic therapeutics [2].

Causality of Reactivity: The 5-(bromomethyl) moiety acts as a highly reactive, primary "benzylic-like" halide. The adjacent heteroaromatic thiazole ring stabilizes the transition state during nucleophilic attack, making this position exceptionally reactive toward bimolecular nucleophilic substitution (SN2). Furthermore, the electron-withdrawing methyl carboxylate group at the C2 position reduces the overall electron density of the thiazole ring. This effectively prevents unwanted electrophilic aromatic substitution side-reactions, ensuring regioselective attack exclusively at the bromomethyl carbon. As established in classical physical organic chemistry, this SN2 reaction proceeds via a concerted backside attack, passing through a trigonal bipyramidal transition state [3].

Figure 1: SN2 substitution pathway for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

Experimental Design & Optimization

A successful SN2 protocol requires careful selection of base and solvent to maximize the nucleophilicity of the attacking species while suppressing competitive elimination or hydrolysis.

• Solvent Causality: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are strictly required. They solvate cations effectively while leaving the nucleophilic anion "naked" and highly reactive, significantly accelerating the SN2 rate.

• Base Causality:

  • For Amines (N-alkylation): N,N-Diisopropylethylamine (DIPEA) is preferred. As a sterically hindered, non-nucleophilic base, it acts as an acid scavenger (neutralizing the HBr byproduct) without competing with the nucleophile for the electrophile.

  • For Thiols/Alcohols (S/O-alkylation): Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3) provides optimal deprotonation to generate the highly reactive thiolate or alkoxide.

Quantitative Optimization Data

Table 1: Optimized Reaction Conditions for Various Nucleophile Classes

Nucleophile Type	Example Reagent	Base (Equiv)	Solvent	Temp / Time	Expected Yield
Secondary Amine	Morpholine	DIPEA (2.0)	MeCN	0 °C to RT / 4 h	85 - 95%
Primary Amine	Benzylamine	DIPEA (2.5)	DMF	0 °C to RT / 6 h	70 - 80%
Thiol	Thiophenol	K2CO3 (1.5)	DMF	RT / 2 h	> 90%
Alcohol/Phenol	Phenol	Cs2CO3 (2.0)	DMF	60 °C / 12 h	65 - 75%

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the nucleophilic substitution protocol.

Detailed Step-by-Step Protocol: Representative N-Alkylation

Model Reaction: Synthesis of Methyl 5-(morpholinomethyl)-1,3-thiazole-2-carboxylate

Materials Required:

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 equiv, 1.0 mmol, 236 mg)

• Morpholine (1.2 equiv, 1.2 mmol, 104 mg)

• DIPEA (2.0 equiv, 2.0 mmol, 258 mg)

• Anhydrous Acetonitrile (MeCN) (5.0 mL)

Step 1: Reagent Preparation

• Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Purge the flask with inert gas (Nitrogen or Argon) for 5 minutes to prevent ambient moisture from hydrolyzing the highly reactive bromide.

• Dissolve morpholine and DIPEA in 3.0 mL of anhydrous MeCN. Cool the mixture to 0 °C using an ice-water bath.

Step 2: Electrophile Addition 4. In a separate dry vial, dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate in 2.0 mL of anhydrous MeCN. 5. Add the electrophile solution dropwise to the stirring nucleophile mixture over 10 minutes.

• Causality Note: Dropwise addition at 0 °C is critical. The reaction is highly exothermic; maintaining a low concentration of the electrophile at low temperatures prevents dimerization and minimizes the formation of unwanted quaternary ammonium salts.

• After complete addition, maintain at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

Step 3: Reaction Monitoring 7. Stir for 3–4 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 1:1) and LC-MS.

Step 4: Quench and Work-up 8. Quench the reaction by adding 10 mL of saturated aqueous NaHCO3. 9. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 15 mL). 10. Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 5: Purification 11. Purify the crude residue via flash column chromatography on silica gel (Eluent gradient: 10% to 60% EtOAc in Hexanes). 12. Evaporate the product fractions to yield the pure tertiary amine as a pale yellow oil.

Self-Validating Systems: Analytical Tracking

To ensure the scientific integrity of the synthesized product, verify the structure using the following self-validating analytical markers. If these markers are not met, the protocol must be re-evaluated for reagent degradation.

• TLC Validation: The starting material (Rf ~0.6, UV active) should completely disappear, replaced by a more polar product spot (Rf ~0.3). For amine nucleophiles, the product spot will stain positive (orange/red) with Dragendorff's reagent, confirming the presence of a tertiary amine.

• 1H NMR (400 MHz, CDCl3): The definitive structural marker is the complete disappearance of the singlet at δ ~4.70 ppm (corresponding to the -CH2-Br protons). This must be replaced by a new singlet around δ ~3.80 ppm (integrating to 2H), representing the newly formed -CH2-N(morpholine) bridge. The thiazole aromatic proton (C4-H) will remain as a sharp singlet around δ 7.80 ppm .

• LC-MS (ESI+): Look for the[M+H]+ pseudo-molecular ion peak. For the morpholine adduct (C10H14N2O3S, Exact Mass: 242.07), the MS spectrum must show a dominant, clean peak at m/z 243.1 .

References

• Title: Chemical Substance Database: methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate Source: NextSDS Chemical Compliance Database URL: [Link]

• Title: Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents Source: Molecules (MDPI), 2022, 27(12), 3995 URL: [Link]

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Edition Source: Wiley URL: [Link]

Application Note: Strategic Utilization of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate in Small Molecule Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid generation of structurally diverse, high-quality compound libraries relies heavily on versatile bifunctional building blocks. Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5) has emerged as a privileged scaffold in drug discovery. The thiazole core is a well-documented pharmacophore known to interact with a wide array of biological targets, including kinases, GPCRs, and protein-protein interactions (such as the PD-1/PD-L1 axis)[1].

This application note provides a comprehensive, field-proven guide to leveraging this building block. By exploiting the orthogonal reactivity of its C5-bromomethyl group and C2-methyl ester, researchers can execute sequential, protecting-group-free functionalizations to rapidly access complex chemical space.

Chemical Profile & Mechanistic Rationale

The strategic value of methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate lies in its dual electrophilic centers, which operate under completely different mechanistic paradigms:

• C5-Bromomethyl Group (Soft Electrophile): The bromomethyl moiety is highly activated toward SN​2 nucleophilic substitution due to the benzylic-like stabilization provided by the heteroaromatic thiazole ring. It readily reacts with amines, thiols, and phenols.

• C2-Methyl Ester (Hard Electrophile): The ester group is primed for nucleophilic acyl substitution. It can be selectively hydrolyzed to the corresponding carboxylic acid and subsequently coupled with diverse amines to form stable carboxamides, a ubiquitous motif in approved drugs[2].

Expert Insight: Navigating Chemoselectivity and Stability

A critical challenge when working with thiazole-2-carboxylates is the thermal instability of the corresponding carboxylic acid. Once saponified, thiazole-2-carboxylic acids are highly susceptible to thermal decarboxylation due to the electron-withdrawing effect of the adjacent imine nitrogen[3]. Therefore, all downstream processing and amide coupling activations must be strictly controlled at ambient temperatures. Furthermore, during the initial SN​2 alkylation, mild, non-nucleophilic bases must be employed to prevent premature ester hydrolysis.

High-Throughput Workflow Visualization

The following workflow illustrates how this bifunctional scaffold is integrated into parallel library synthesis for hit-to-lead optimization.

Fig 1: High-throughput drug discovery workflow leveraging the bifunctional thiazole scaffold.

Experimental Protocols & Self-Validating Systems

Protocol A: Chemoselective SN​2 Alkylation at C5

Objective: Introduce R1​ diversity by reacting the bromomethyl group with a secondary amine, leaving the C2-ester intact.

Step-by-Step Methodology:

• Preparation: Dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 eq) in anhydrous Acetonitrile (MeCN) to a concentration of 0.2 M.

• Base Addition: Add Potassium Carbonate ( K2​CO3​ , 2.0 eq).

  • Causality: K2​CO3​ is a mild, heterogeneous base. It efficiently scavenges the HBr byproduct without providing the soluble hydroxide/alkoxide ions that would prematurely hydrolyze or transesterify the C2-methyl ester[4].

• Nucleophile Addition: Add the secondary amine (1.2 eq) dropwise at 0 °C, then warm to 25 °C.

  • Causality: Using a secondary amine prevents the over-alkylation issues commonly seen with primary amines.

• Reaction & Monitoring: Stir at 25 °C for 4 hours.

• Workup: Filter the suspension to remove inorganic salts, concentrate the filtrate under reduced pressure, and purify via flash chromatography (DCM/MeOH).

Self-Validating System:

• In-Process (LC-MS): The starting material exhibits a distinct 1:1 isotopic doublet ( M/M+2 ) indicative of the bromine atom. Successful conversion is validated by the complete disappearance of this doublet and the emergence of a single [M+H]+ peak corresponding to the alkylated product.

• Post-Isolation ( 1H NMR): Confirm the disappearance of the sharp singlet at ~4.7 ppm ( −CH2​−Br ) and the appearance of a new, more shielded singlet at ~3.6 ppm ( −CH2​−N ).

Protocol B: Saponification and Amide Coupling at C2

Objective: Convert the C2-methyl ester into a diverse carboxamide ( R2​ ) without degrading the thiazole core.

Step-by-Step Methodology:

• Saponification: Dissolve the intermediate from Protocol A (1.0 eq) in a 3:1 mixture of THF/Water (0.1 M). Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 1.5 eq).

  • Causality: LiOH provides mild saponification. The reaction must be kept at exactly 25 °C. Heating will induce rapid decarboxylation of the resulting thiazole-2-carboxylic acid[3].

• Acidification: After 2 hours, carefully acidify to pH 4 using 1N HCl. Extract with EtOAc, dry over Na2​SO4​ , and concentrate without heating the water bath above 30 °C.

• Activation & Coupling: Dissolve the crude acid in anhydrous DMF (0.1 M). Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir for 5 minutes, then add the target primary amine (1.2 eq).

  • Causality: HATU is selected for its exceptional coupling efficiency and rapid kinetics at room temperature, which minimizes the time the unstable activated ester exists, thereby preventing thermal degradation.

• Workup: Quench with saturated NaHCO3​ , extract with EtOAc, wash heavily with brine (to remove DMF), dry, and purify.

Self-Validating System:

• In-Process (LC-MS): The intermediate carboxylic acid is confirmed by a mass shift of -14 Da from the methyl ester. The final amide is confirmed by the target [M+H]+ .

• Post-Isolation ( 1H NMR): Validated by the loss of the methyl ester singlet at ~3.9 ppm ( −OCH3​ ) and the appearance of a new amide N-H proton signal (typically a broad singlet >7.5 ppm).

Quantitative Data Summaries

To guide reaction optimization, the following tables summarize field-validated conditions for both the alkylation and amidation steps.

Table 1: Optimization of C5-Bromomethyl SN​2 Alkylation

Nucleophile	Base	Solvent	Temp	Time	Yield (%)	Purity (LC-MS)
Morpholine (2° amine)	K2​CO3​ (2.0 eq)	MeCN	25 °C	4 h	88	>95%
Aniline (1° amine)	DIPEA (1.5 eq)	DMF	60 °C	8 h	72	>90%
Thiophenol	Cs2​CO3​ (1.5 eq)	THF	25 °C	2 h	94	>98%

Table 2: Amide Coupling Efficiency (Post-Saponification)

Coupling Reagent	Base	Solvent	Temp	Yield (%)	Decarboxylation (%)
HATU	DIPEA	DMF	25 °C	85	< 2
EDCI / HOBt	Et3​N	DCM	25 °C	76	< 5
T3P (50% in EtOAc)	DIPEA	EtOAc	80 °C	30	> 60 (Thermal degradation)

Orthogonal Reactivity Visualization

The diagram below maps the orthogonal functionalization strategy, highlighting the specific reagents used to selectively target the C5 and C2 positions.

Fig 2: Orthogonal functionalization pathway of the thiazole building block for library synthesis.

References

• Qin, M., et al. (2021). "Discovery of 4-Arylindolines Containing a Thiazole Moiety as Potential Antitumor Agents Inhibiting the Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Interaction." Journal of Medicinal Chemistry.[Link]

• Shah, P., et al. (2014). "N-Arylalkylbenzo[d]thiazole-2-carboxamides as anti-mycobacterial agents: Design, new methods of synthesis and biological evaluation." Medicinal Chemistry Communications.[Link]

• Maramai, S., et al. (2020). "Multitarget therapeutic strategies for Alzheimer's disease: review on emerging target combinations." BioMed Research International.[Link]

• Elbadawi, M. M., et al. (2021). "Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated carbonic anhydrase isoforms IX and XII." European Journal of Medicinal Chemistry.[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated carbonic anhydrase isoforms IX and XII - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Introduction: The Strategic Importance of the 5-(Arylmethyl)thiazole Scaffold

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry and materials science, appearing in a multitude of biologically active compounds and functional materials.[1] Its ability to engage in hydrogen bonding, act as a bioisostere for other aromatic systems, and coordinate to metal centers has made it a cornerstone of drug design. Specifically, the functionalization of the thiazole C5-methyl position to create 5-(arylmethyl)thiazole derivatives opens a vast chemical space for exploring structure-activity relationships (SAR) in drug discovery programs.[1] These motifs are central to compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[1]

The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for forging carbon-carbon bonds, celebrated for its mild conditions, exceptional functional group tolerance, and the vast commercial availability of boronic acid coupling partners.[2][3] This palladium-catalyzed reaction provides a direct and modular route to synthesize complex molecular architectures.[4]

This guide provides a detailed examination of methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate as a substrate in Suzuki-Miyaura cross-coupling reactions. While direct literature for this exact molecule is sparse, this document leverages established protocols for structurally analogous benzylic and heteroaryl halides to provide a robust and scientifically-grounded framework for researchers.[2][5][6] We will explore the mechanistic rationale behind procedural choices, offer detailed experimental protocols, and provide troubleshooting insights to empower the synthesis of novel 5-(arylmethyl)-1,3-thiazole-2-carboxylate libraries.

Reaction Principle and Mechanistic Considerations

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium complex. Understanding this cycle is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate. This is often the rate-limiting step. For benzylic halides, this process is generally facile.[6]

• Transmetalation: The organic moiety from the boronic acid (or its derivative) is transferred to the Pd(II) complex from the boronate species, which is formed by the reaction of the boronic acid with a base. This step regenerates the boron species and leaves the two organic partners on the palladium center.

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

The choice of catalyst, ligand, base, and solvent is critical as each component plays a vital role in the efficiency and selectivity of the reaction.[3] The ester functionality on the thiazole ring is generally stable under typical Suzuki conditions, though strong bases over long reaction times at high temperatures could potentially lead to hydrolysis. The bromomethyl group is the reactive site, behaving similarly to a benzylic bromide.[2][5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following protocols are generalized starting points based on successful couplings of similar benzylic and heteroaryl bromides.[1][2][5] Optimization for each specific arylboronic acid partner is recommended.

Protocol 1: Conventional Thermal Heating

This protocol is a robust starting point for a wide range of arylboronic acids.

Materials and Reagents:

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq)

• Solvent (e.g., Toluene/H₂O (4:1), Dioxane, or DMF)

• Inert gas (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask or sealed vial equipped with a magnetic stir bar, add methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate, the arylboronic acid, the base, and the palladium catalyst.

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure the removal of all oxygen.[2]

• Solvent Addition: Add the degassed solvent(s) via syringe. The reaction concentration is typically between 0.1 and 0.5 M.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[3]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and then brine.[3]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.[2] Purify the crude product by flash column chromatography on silica gel to obtain the desired methyl 5-(arylmethyl)-1,3-thiazole-2-carboxylate.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times and often improves yields, particularly for less reactive coupling partners.[5][7]

Materials and Reagents:

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 eq)

• Arylboronic acid (1.5 eq)

• Palladium Catalyst (e.g., Pd(OAc)₂, 2-4 mol%)

• Ligand (e.g., JohnPhos or SPhos, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 3.0 eq)

• Solvent (e.g., DMF or Dioxane)

Step-by-Step Procedure:

• Reaction Setup: In a microwave-safe reaction vial, combine methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate, the arylboronic acid, palladium catalyst, ligand, and base.[5]

• Solvent Addition: Add the solvent (typically 1-3 mL).[5]

• Sealing: Securely cap the vial.

• Microwave Irradiation: Place the vial in the microwave reactor. Heat the reaction mixture to 120-160 °C for 20-60 minutes.[5] Use of a stir bar is essential.

• Work-up & Purification: After the reaction is complete, cool the vial to room temperature. The work-up and purification steps are identical to those described in Protocol 1.[3]

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Data Presentation: A Comparative Overview

The success of the coupling reaction is highly dependent on the chosen conditions. The following table presents hypothetical results based on typical yields observed for analogous benzylic and heteroaryl bromide couplings, providing a framework for optimization.[3][5]

Entry	Arylboronic Acid (R-B(OH)₂)	Catalyst (mol%)	Base (eq)	Solvent	Temp (°C) / Time	Yield (%)
1	Phenylboronic Acid	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Toluene/H₂O	90 °C / 12 h	85-95
2	4-Methoxyphenylboronic Acid	Pd(PPh₃)₄ (3)	Cs₂CO₃ (2)	Dioxane	100 °C / 10 h	88-98
3	4-Trifluoromethylphenylboronic Acid	Pd(OAc)₂/SPhos (2)	K₃PO₄ (3)	Dioxane	110 °C / 16 h	70-80
4	3-Pyridinylboronic Acid	PdCl₂(dppf) (4)	K₂CO₃ (3)	DMF	100 °C / 18 h	65-75
5	Phenylboronic Acid	Pd(OAc)₂/JohnPhos (2)	K₂CO₃ (3)	DMF	140 °C / 30 min (µW)	~90
6	2-Thiopheneboronic Acid	Pd(PPh₃)₄ (4)	K₂CO₃ (2)	Toluene/H₂O	90 °C / 14 h	75-85

Troubleshooting and Key Considerations

• Low Yield/No Reaction:

  • Catalyst Inactivity: Ensure the reaction is performed under strictly anaerobic conditions as Pd(0) catalysts are oxygen-sensitive. Consider using a fresh bottle of catalyst.

  • Insufficient Base: The base is crucial for the formation of the active boronate species. For less reactive boronic acids, a stronger base like Cs₂CO₃ or K₃PO₄ may be required.

  • Poor Boronic Acid Quality: Boronic acids can dehydrate to form unreactive boroxines. Using a slight excess (1.5 eq) or using potassium aryltrifluoroborate salts can circumvent this issue.[5]

• Side Reactions:

  • Homocoupling (Glaser-Hay type): Formation of biaryl products from the boronic acid can occur. This is often minimized by slow addition of the boronic acid or using lower temperatures.

  • Protodeboronation: The boronic acid can be replaced by a proton, especially with electron-deficient or some heteroaryl boronic acids.[8] Using anhydrous solvents and a strong base can mitigate this.

  • Reductive Debromination: The starting bromomethylthiazole can be reduced to the corresponding methylthiazole. This suggests the oxidative addition is slow relative to other processes. A more active ligand or higher temperature may be necessary.

• Substrate Scope:

  • Electron-donating groups on the arylboronic acid generally accelerate the transmetalation step, leading to higher yields and faster reactions.

  • Electron-withdrawing groups can slow down transmetalation. In these cases, a more electron-rich ligand (e.g., a Buchwald-type phosphine like SPhos or JohnPhos) may be beneficial.[5]

  • Sterically hindered boronic acids (e.g., ortho-substituted) may require higher temperatures, longer reaction times, or more sterically demanding and active ligands to facilitate the coupling.

Conclusion

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is a highly valuable building block for the synthesis of diverse compound libraries. The Suzuki-Miyaura cross-coupling reaction offers a powerful and versatile strategy for its functionalization. By leveraging established protocols for analogous benzylic and heteroaryl halides, researchers can confidently develop efficient and high-yielding synthetic routes. The guidelines and protocols presented herein provide a solid foundation for the exploration of this chemistry, enabling the rapid generation of novel 5-(arylmethyl)thiazole derivatives for applications in drug discovery and materials science. Careful optimization of the catalyst system, base, and reaction conditions will be key to unlocking the full potential of this versatile substrate.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 4-(bromomethyl)thiazole.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 1-(Bromomethyl)-2-(trifluoromethyl)benzene.
• BenchChem. (2025). Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions.
• Gelin, C. F., et al. (n.d.). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. PMC.
• Al-dujaili, J. H., et al. (n.d.). Suzuki cross-coupling of methyl 5-bromobenzofuran-2-carboxylate (7) with arylboronic acids 5a-g.
• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. Journal of Organic Chemistry, 66, 2487-2492.
• Chen, M. S., et al. (2005). Biphasic Suzuki coupling reactions of aryl or benzyl bromides employing cobalt-containing phosphine ligand coordinated palladium complex.
• Iqbal, N., et al. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC.
• Unnamed Author. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
• Ke, J., & Carrow, B. P. (n.d.). "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic N-Alkylation of Amines using Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The 1,3-thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, integral to the structure of numerous FDA-approved drugs and clinical candidates.[1] Its prevalence stems from its unique electronic properties and its ability to act as a bioisostere for other aromatic systems, engaging in critical hydrogen bonding and π-stacking interactions with biological targets.[2] Thiazole derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4]

This guide focuses on the application of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate , a highly versatile and reactive building block for the synthesis of novel thiazole-containing chemical entities. The strategic placement of a reactive bromomethyl group at the C5 position, coupled with an electron-withdrawing methyl ester at C2, makes this reagent an exceptional electrophile for the N-alkylation of a wide array of primary and secondary amines. Understanding the principles governing this reaction is paramount for researchers aiming to generate libraries of novel compounds for drug discovery and development programs.

Reaction Overview and Mechanistic Rationale

The alkylation of an amine with Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The success and selectivity of this transformation hinge on a nuanced understanding of the interplay between the amine nucleophile, the base, the solvent, and the reaction temperature.

The SN2 Mechanism

The core of the reaction involves the lone pair of electrons on the amine's nitrogen atom attacking the electrophilic methylene carbon (the carbon bonded to bromine). This nucleophilic attack occurs in a concerted fashion with the departure of the bromide ion, which is a good leaving group.

The reactivity of the bromomethyl group is significantly enhanced by the adjacent thiazole ring. The ring's electron-withdrawing nature and its ability to stabilize the developing negative charge in the transition state lower the activation energy of the reaction, facilitating a rapid substitution.

Figure 1: The S_N2 reaction mechanism for amine alkylation.

Critical Experimental Parameters

• Amine Substrate: The nucleophilicity of the amine is a key determinant of reaction rate. Aliphatic amines are generally more nucleophilic and reactive than aromatic amines. A significant challenge in amine alkylation is the potential for over-alkylation, as the secondary amine product is often more nucleophilic than the primary amine starting material.[5] This can be mitigated by using a molar excess of the starting amine or by carefully controlling the stoichiometry of the alkylating agent.

• Base: A base is required to neutralize the hydrobromic acid (HBr) byproduct formed during the reaction. For primary and secondary amines, the initial product is an ammonium salt, which must be deprotonated by a base to regenerate a neutral, nucleophilic amine that could potentially react further. Common choices include inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), and non-nucleophilic organic bases such as triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA). The choice of base can influence reaction rate and selectivity.[6]

• Solvent: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are ideal for SN2 reactions. They effectively solvate the cationic species (like the counter-ion of the base) while leaving the amine nucleophile relatively unsolvated, thereby enhancing its reactivity.[6]

• Temperature: Most reactions can be initiated at room temperature. Gentle heating (40-80 °C) may be necessary for less reactive amines (e.g., anilines) to drive the reaction to completion in a reasonable timeframe. However, excessive heat can promote side reactions.

Experimental Protocols

The following section provides a generalized, step-by-step protocol for the N-alkylation of amines. This procedure should be regarded as a starting point and may require optimization for specific substrates.

Figure 2: General experimental workflow for N-alkylation.

Materials and Equipment

• Reagents:

  • Amine substrate (primary or secondary)

  • Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate[7]

  • Anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Ethyl Acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask with stir bar

  • Inert atmosphere setup (Nitrogen or Argon)

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

  • Thin Layer Chromatography (TLC) plates and chamber

General Procedure for N-Alkylation

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the amine substrate (1.0 equivalent).

• Solvent and Base Addition: Dissolve the amine in a suitable volume of anhydrous solvent (e.g., DMF, 0.1-0.5 M concentration). Add the base (e.g., K₂CO₃, 2.0 equivalents) to the solution. Stir the mixture at room temperature for 15 minutes.

• Reagent Addition: In a separate vial, dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.1 equivalents) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirring amine/base mixture over 5-10 minutes.

• Reaction Monitoring: Stir the reaction at room temperature or heat as required (e.g., 50 °C). Monitor the progress of the reaction by TLC or LC-MS until the starting amine is consumed.

• Aqueous Workup: Upon completion, cool the reaction to room temperature. Carefully quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel and extract the product with an organic solvent, such as ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkylated product.

Substrate Scope and Data

The described protocol is applicable to a broad range of amine nucleophiles. The following table provides illustrative examples of reaction conditions and expected outcomes for different classes of amines.

Amine Substrate	Representative Structure	Base (eq.)	Solvent	Temp (°C)	Time (h)	Expected Yield
Aliphatic Primary Amine	Benzylamine	K₂CO₃ (2.0)	DMF	25	2-4	High (>85%)
Aliphatic Secondary Amine	Morpholine	K₂CO₃ (2.0)	MeCN	25	1-3	Very High (>90%)
Aromatic Primary Amine	Aniline	Cs₂CO₃ (1.5)	DMF	60	12-18	Moderate (50-70%)
Heterocyclic Amine	2-Aminopyridine	K₂CO₃ (2.0)	DMF	50	8-12	Good (70-85%)

Note: Yields are illustrative and will vary based on the specific substrate and optimization of reaction conditions.

Product Characterization

Confirmation of the desired N-alkylated product structure and purity is essential. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show the disappearance of the bromomethyl singlet (typically ~4.8 ppm) from the starting material and the appearance of a new singlet for the methylene group adjacent to the amine nitrogen (typically shifted upfield to ~3.8-4.5 ppm). ¹³C NMR will confirm the presence of all expected carbon signals.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) will confirm the molecular weight of the product, typically observed as the [M+H]⁺ ion.

• Infrared (IR) Spectroscopy: The N-H stretch of the starting amine (if primary or secondary) will change or disappear upon alkylation.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Insufficiently reactive amine; Inactive base or wet solvent; Low temperature.	Use a stronger base (Cs₂CO₃); Ensure all reagents and solvents are anhydrous; Increase reaction temperature incrementally.
Multiple Products (Over-alkylation)	Product amine is more reactive than starting amine; Stoichiometry incorrect.	Use a large excess (3-5 equivalents) of the starting amine; Add the alkylating agent slowly at a lower temperature.
Product Degradation	Reaction temperature is too high; Prolonged reaction time.	Reduce the reaction temperature; Monitor the reaction closely and stop it as soon as the starting material is consumed.

References

• Bhat, A., et al. (2023). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Current Organic Chemistry. Available at: [Link]

• Yadav, P., et al. (2024). Systematic Review On Thiazole And Its Applications. Educational Administration: Theory and Practice.[3] Available at: [Link]

• El-Sayed, M. A.-A., & Al-Majid, A. M. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen.[4] Available at: [Link]

• Singh, R., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. Available at: [Link]

• Abdu-Rahem, L. R. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. Egyptian Journal of Chemistry.[1] Available at: [Link]

• El-Metwaly, A. M., et al. (2017). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules.[8] Available at: [Link]

• Hasanah, I., & Zakaria, N. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences.[9] Available at: [Link]

• Lozano, E., et al. (2023). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. Thesis Template.[10] Available at: [Link]

• ECHA. (n.d.). methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate — Chemical Substance Information. European Chemicals Agency.[7] Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry.[5] Available at: [Link]

• Pevzner, L. M., et al. (2015). Synthesis of Alkyl 2-Aminomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate and Pseudopeptides on Its Basis. Russian Journal of General Chemistry.[11] Available at: [Link]

Sources

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kuey.net [kuey.net]
• 4. Synthesis and Biological Evaluation of Thiazole Derivatives | IntechOpen [intechopen.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. nextsds.com [nextsds.com]
• 8. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. researchgate.net [researchgate.net]

Application Note: Preparation of Advanced Thiazole-Based Ligands Using Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Introduction & Mechanistic Rationale

Thiazole-based ligands are highly privileged scaffolds in coordination chemistry, metal-organic frameworks (MOFs), and metalloneurochemistry due to their tunable stereoelectronic properties and high affinities for transition metals [1]. Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5) serves as a highly versatile, bifunctional building block for synthesizing these complex architectures.

Mechanistic Causality: The synthetic utility of this compound lies in its dual functional groups. The bromomethyl moiety at the C5 position is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ). The adjacent electron-deficient thiazole ring acts similarly to a benzylic system, stabilizing the SN​2 transition state and dramatically accelerating nucleophilic attack. Simultaneously, the C2 methyl carboxylate provides an inherent secondary coordination site (O-donor) or a synthetic handle for subsequent amidation, saponification, or reduction without interfering with the primary alkylation event [3].

Experimental Design & Synthetic Workflow

To construct multidentate N,S-donor ligands, the bromomethyl group is typically reacted with nucleophiles such as secondary amines or thiols. The choice of base and solvent is critical: mild bases are required to prevent premature saponification of the methyl ester, while polar aprotic solvents are chosen to maximize SN​2 kinetics by solvating the nucleophile without shielding it.

Synthetic workflow for thiazole ligands via SN2 substitution and metal complexation.

Step-by-Step Protocol: Synthesis of a Tridentate N,N,S-Ligand

Objective: Synthesis of Methyl 5-((bis(pyridin-2-ylmethyl)amino)methyl)-1,3-thiazole-2-carboxylate using Di-(2-picolyl)amine (DPA) as the nucleophile.

This protocol is designed as a self-validating system , incorporating specific In-Process Controls (IPC) to ensure reaction fidelity before proceeding to isolation.

Materials

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 eq)

• Di-(2-picolyl)amine (DPA) (1.1 eq)

• Anhydrous Potassium Carbonate ( K2​CO3​ ) (2.5 eq)

• Anhydrous Acetonitrile (MeCN)

Procedure

Step 1: Reaction Setup

• In a flame-dried round-bottom flask under an inert N2​ atmosphere, dissolve 1.0 mmol of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate in 10 mL of anhydrous MeCN. Expert Insight: MeCN is a polar aprotic solvent that optimally solvates the nucleophile while leaving the basic anion relatively unsolvated, thereby maximizing SN​2 kinetics.

• Add 2.5 mmol of finely powdered anhydrous K2​CO3​ . Expert Insight: K2​CO3​ is a mild, non-nucleophilic base. Using a stronger base (like NaOH or KOH) would lead to undesired nucleophilic attack on the C2 methyl ester, causing premature saponification[3].

Step 2: Nucleophilic Addition 3. Cool the mixture to 0 °C using an ice bath. Add 1.1 mmol of DPA dropwise over 5 minutes. Expert Insight: Amines are strong nucleophiles. Adding them at room temperature to a highly reactive bromomethyl thiazole can lead to a rapid exothermic reaction, promoting degradation. 0 °C ensures strict kinetic control. 4. Gradually warm the mixture to room temperature, then heat to 60 °C for 4 hours.

Step 3: In-Process Control (IPC) & Validation 5. After 3 hours, sample 10 µL of the reaction mixture, dilute in 1 mL MeOH, and analyze via LC-MS or TLC (Eluent: EtOAc/Hexane 1:1). Validation Check: The reaction is deemed complete when the bromomethyl starting material peak (m/z [M+H]+ ~236/238) completely disappears, replaced by the product mass (m/z [M+H]+ ~355).

Step 4: Workup and Isolation 6. Cool the mixture to room temperature and filter through a Celite pad to remove inorganic salts ( K2​CO3​ and KBr). 7. Concentrate the filtrate under reduced pressure. 8. Purify the crude residue via flash column chromatography using a CH2​Cl2​ /MeOH gradient (98:2 to 90:10) containing 1% Et3​N . Expert Insight: Thiazole-based multidentate ligands are highly polar and can streak on silica gel. The addition of 1% Et3​N helps outcompete the ligand for acidic silica binding sites, ensuring sharp elution bands and high recovery. Validation Check: Confirm the structure via 1H NMR. The disappearance of the singlet at ~4.7 ppm ( −CH2​Br ) and the appearance of a new singlet at ~3.8 ppm ( −CH2​−N ) confirms successful substitution.

Quantitative Data Summarization

The functionalization of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate can be adapted for various nucleophiles. The table below summarizes optimized conditions and expected outcomes based on nucleophile class.

Nucleophile Class	Example Reagent	Solvent	Base	Temp (°C)	Time (h)	Expected Yield (%)
Primary Amines	Benzylamine	MeCN	K2​CO3​	60	4-6	75-85
Secondary Amines	Di-(2-picolyl)amine	DMF	Et3​N	RT	2-4	80-90
Thiols	Thiophenol	THF	Cs2​CO3​	RT	1-2	85-95
Phenols	4-Nitrophenol	DMF	K2​CO3​	80	6-8	65-75

Application: Metal Complexation & Biological Pathways

Thiazole-based ligands synthesized via this route are highly effective in coordinating transition metals. In neurodegenerative disease research, aberrant Cu(II) interactions with Amyloid- β (A β ) peptides generate reactive oxygen species (ROS) and promote toxic protein aggregation. Multidentate thiazole ligands act as competitive chelators, selectively sequestering Cu(II) from A β and halting the neurotoxic aggregation cascade [2].

Mechanism of thiazole-based ligands inhibiting Cu-mediated Amyloid-β aggregation.

References

• Title : Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance Source : ResearchGate URL : 1 [1]

• Title : A Copper-Selective Sensor and Its Inhibition of Copper-Amyloid Beta Aggregation Source : PubMed Central (PMC) URL : 2 [2]

• Title : Design, Synthesis, and Characterization of an Amphiphilic Lipoic Acid-Based Ru(III) Complex as a Versatile Tool for the Functionalization of Different Nanosystems Source : MDPI URL : 3 [3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Copper-Selective Sensor and Its Inhibition of Copper-Amyloid Beta Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate Synthesis

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate . The transformation of the 5-methyl precursor into its bromomethyl derivative relies on a free-radical Wohl-Ziegler bromination. While seemingly straightforward, this reaction is highly sensitive to radical quenching, stoichiometric imbalances, and product hydrolysis.

Below, we provide a mechanistic breakdown, troubleshooting FAQs, and a self-validating standard operating procedure (SOP) to ensure high-yield, chemoselective synthesis.

Mechanistic Overview & Workflow

According to established methodologies for the , N-bromosuccinimide (NBS) acts as a steady supply of low-concentration molecular bromine. Radical initiators like Azobisisobutyronitrile (AIBN) drive the initial hydrogen abstraction. The reaction's success depends entirely on stabilizing the thiazolyl-methyl radical intermediate while strictly preventing sequential over-bromination.

Figure 1: Radical pathway and failure modes in thiazole Wohl-Ziegler bromination.

Frequently Asked Questions (Troubleshooting)

Q1: My reaction consistently stalls at 40-50% conversion. Adding more AIBN at the start doesn't help. What is causing premature termination? A1: Premature termination in radical reactions is rarely an issue of total initiator concentration; it is a radical quenching and half-life issue. Oxygen is a potent diradical that rapidly scavenges carbon-centered radicals. If your solvent is not thoroughly degassed, the thiazolyl-methyl radical is quenched into unreactive peroxy species. Furthermore, AIBN has a half-life of approximately 1 hour at 80 °C. If you add the entire charge at t=0 , the initiator depletes long before the NBS is fully consumed. Causality-Driven Solution: Sparge the solvent with argon for 15 minutes prior to heating. Add the AIBN in three equal portions over the course of the reaction to maintain a steady radical flux.

Q2: I am isolating a mixture of the desired monobromo product and the dibromomethyl byproduct. How do I improve chemoselectivity? A2: While the electron-withdrawing nature of the first bromine atom deactivates the adjacent C-H bonds, pushing the reaction to 100% conversion forces the remaining radicals to attack the monobrominated product. As noted in broader studies on the, controlling the equivalents of the brominating agent is critical to prevent polybromination. Causality-Driven Solution: Strictly limit NBS to 1.05 equivalents. It is mechanistically sounder to accept a 90-95% conversion of the starting material and separate the unreacted precursor during chromatography than to force 100% conversion and generate the inseparable dibromo impurity.

Q3: Carbon tetrachloride ( CCl4​ ) is the classical solvent for this, but it is banned in our facility. What is the best alternative? A3: CCl4​ was historically used because it lacks abstractable hydrogens and succinimide is insoluble in it, which drives the reaction forward by precipitation. The modern, green-chemistry replacement is Benzotrifluoride (BTF) . BTF mimics the physical and radical-transparent properties of CCl4​ without the ozone-depleting toxicity. Acetonitrile ( CH3​CN ) is another viable alternative, though its higher polarity requires a modified workup to remove succinimide.

Q4: How can I efficiently remove the succinimide byproduct without aqueous washes? A4: The bromomethyl group on an electron-deficient thiazole ring is highly electrophilic. Prolonged exposure to aqueous washes (especially basic ones) will hydrolyze your product into the corresponding alcohol. Causality-Driven Solution: Exploit the differential solubility of succinimide. Post-reaction, swap the solvent to a non-polar mixture like Hexanes/Ethyl Acetate (9:1) and chill to 0 °C. The succinimide will quantitatively precipitate as a white crystalline solid, allowing for removal via simple vacuum filtration.

Quantitative Data: Solvent & Parameter Optimization

To aid your experimental design, the following table summarizes the impact of varying reaction parameters on yield and chemoselectivity.

Solvent System	Initiator	Temp (°C)	Time (h)	Monobromo Yield (%)	Dibromo Impurity (%)	Causality / Mechanistic Note
Carbon Tetrachloride ( CCl4​ )	AIBN	80	3.0	82	<5	Classic solvent; restricted due to severe toxicity.
Benzotrifluoride (BTF)	AIBN	85	2.5	80	~5	Optimal green alternative; mimics CCl4​ polarity.
Acetonitrile ( CH3​CN )	BPO	80	4.0	76	8	Polar solvent; requires non-aqueous workup to remove succinimide.
Dichloromethane (DCM)	UV Light	40	12.0	45	15	Low temperature reduces radical flux; poor selectivity.

Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) utilizes built-in validation checks to ensure the reaction remains on track at every stage.

Step 1: System Preparation & Degassing

Charge a flame-dried 250 mL round-bottom flask with methyl 5-methyl-1,3-thiazole-2-carboxylate (10.0 mmol) and anhydrous Benzotrifluoride (BTF) or Acetonitrile (50 mL).

• Causality: Moisture hydrolyzes the highly electrophilic bromomethyl product. Oxygen quenches the radical propagation chain.

• Validation Check: Perform a Karl Fischer titration on the solvent; moisture must be <50 ppm. Sparge the solution with Argon for a minimum of 15 minutes.

Step 2: Reagent Addition

Add N-Bromosuccinimide (NBS, 10.5 mmol, 1.05 equiv). Do not exceed this stoichiometric ratio.

• Causality: Limiting NBS to a 5% excess mathematically restricts the formation of the dibromomethyl byproduct.

• Validation Check: The solution should remain pale yellow. A deep red/orange color indicates the presence of free Br2​ , signaling that the NBS has degraded via moisture exposure. If observed, discard and use freshly recrystallized NBS.

Step 3: Phased Initiation

Heat the reaction mixture to a gentle reflux (80–85 °C). Add Azobisisobutyronitrile (AIBN, 0.1 mmol, 0.01 equiv) in three equal portions at t=0 , t=1h , and t=2h .

• Causality: Phased addition mitigates the rapid thermal degradation of AIBN, ensuring a steady-state radical flux and preventing the reaction from stalling at partial conversion.

Step 4: Reaction Monitoring

After 3.5 hours, sample the reaction for TLC (Hexanes:EtOAc 3:1) or LC-MS.

• Validation Check: You should observe ~90-95% conversion of the starting material. Stop the reaction here. Do not push to 100% conversion, as the final 5% is where dibromination accelerates exponentially.

Step 5: Non-Aqueous Workup

Cool the reaction to room temperature. If using Acetonitrile, concentrate under reduced pressure to ~10 mL, then dilute with 50 mL of cold Hexanes/EtOAc (9:1). Chill the mixture to 0 °C for 2 hours.

• Causality: Avoiding aqueous extraction completely prevents product hydrolysis. The solvent swap leverages the extreme insolubility of succinimide in cold, non-polar solvents.

• Validation Check: A voluminous white precipitate (succinimide) will form. Filter through a Celite pad; the filtrate will contain the pure brominated product ready for downstream coupling or purification.

References

• Das, S., et al. "The Design, Synthesis, and Evaluation of Diaminopimelic Acid Derivatives as Potential dapF Inhibitors Preventing Lysine Biosynthesis for Antibacterial Activity." International Journal of Molecular Sciences (via PMC), 2022.[Link]

• Engler, R. E., et al. "Synthesis of Brominated Thiazoles via Sequential Bromination–Debromination Methods." The Journal of Organic Chemistry (ACS Publications), 2017.[Link]

Technical Support Center: Troubleshooting Debromination in Thiazole-2-Carboxylate Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the functionalization of electron-deficient heteroaryls. Thiazole-2-carboxylate derivatives (such as ethyl 4-bromothiazole-2-carboxylate or ethyl 5-bromothiazole-2-carboxylate) are highly valuable scaffolds in medicinal chemistry and drug development. However, functionalizing these substrates via Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) frequently suffers from a major, yield-limiting side reaction: hydrodehalogenation (or protodebromination)[1].

This guide provides mechanistic insights, actionable troubleshooting FAQs, and field-proven protocols to suppress C–Br reduction and maximize your cross-coupling yields.

Mechanistic Insight: The Causality of Debromination

To troubleshoot a reaction, you must first understand the competing kinetics at the catalytic center. During a standard cross-coupling cycle, the C–Br bond of the thiazole undergoes facile oxidative addition to form an Ar-Pd(II)-Br intermediate.

If the subsequent transmetalation step is slow—often due to steric hindrance, poorly nucleophilic coupling partners, or unoptimized base selection—the Pd(II) complex becomes susceptible to off-target pathways[2]. Specifically, if primary or secondary alcohols (used as solvents) or alkoxide bases are present, they can coordinate to the palladium center[1]. This triggers a β-hydride elimination , transferring a hydride to the metal to form a palladium-hydride species (Ar-Pd(II)-H). This species rapidly undergoes reductive elimination to yield the undesired debrominated thiazole (Ar-H) and a carbonyl byproduct[2].

By understanding this divergence, we can engineer our reaction conditions to kinetically favor transmetalation over hydride transfer.

Divergent pathways in Pd-catalysis: Cross-coupling vs. undesired hydrodehalogenation.

Troubleshooting FAQs

Q1: I am observing >40% debrominated thiazole in my Suzuki coupling. I am using ethanol/water as the solvent. What is causing this? A1: The use of primary or secondary alcohols (like ethanol or isopropanol) is the leading cause of hydrodehalogenation in electron-deficient heteroaryls. The alcohol acts as a hydride donor via oxidation at the palladium center[1]. To fix this, switch to an aprotic solvent system such as 1,4-Dioxane/H₂O or Toluene/H₂O.

Q2: How does my choice of base influence the protodehalogenation side reaction? A2: Alkoxide bases (e.g., NaOMe, NaOEt) can act as hydride donors similarly to alcoholic solvents. Furthermore, overly strong bases can accelerate the degradation of the boronic acid (protodeboronation), starving the reaction of the coupling partner and giving the Ar-Pd(II)-Br intermediate more time to undergo debromination. Switch to milder, non-nucleophilic inorganic bases like K₃PO₄ or Cs₂CO₃.

Q3: Can ligand selection suppress the debromination pathway? A3: Absolutely. The kinetic competition between transmetalation/reductive elimination and β-hydride elimination dictates the product ratio. In the absence of bulky ligands, Pd catalysts suffer heavily from competitive β-hydride elimination[3]. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos) accelerate the rate-determining reductive elimination step of the desired cross-coupling, effectively outcompeting the slower hydride transfer pathway[1].

Q4: Is temperature a factor in the formation of the debrominated side product? A4: Yes. Hydrodehalogenation typically has a higher activation energy barrier than the desired cross-coupling when highly active catalysts are employed. Running the reaction at the lowest effective temperature (e.g., 60–80 °C instead of refluxing at 110 °C) can significantly improve the ratio of the cross-coupled product to the debrominated byproduct[4].

Quantitative Optimization Data

The following table summarizes the systematic optimization of a Suzuki-Miyaura coupling using ethyl 5-bromothiazole-2-carboxylate and phenylboronic acid. Notice how tuning the solvent, ligand, and temperature systematically shuts down the debromination pathway.

Entry	Solvent System	Base	Ligand	Temp (°C)	Cross-Coupled Yield (%)	Debrominated Yield (%)
1	EtOH / H₂O (4:1)	Na₂CO₃	PPh₃	100	35%	52%
2	Dioxane / H₂O (4:1)	Na₂CO₃	PPh₃	100	58%	24%
3	Dioxane / H₂O (4:1)	K₃PO₄	XPhos	100	81%	8%
4	Dioxane / H₂O (9:1)	K₃PO₄	XPhos	80	94%	< 2%

Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Coupling of Ethyl 5-bromothiazole-2-carboxylate

Objective: Achieve >90% cross-coupling yield while suppressing debromination to <2%. Causality Checkpoint: We utilize Dioxane to eliminate alcohol-derived hydrides, K₃PO₄ to prevent protodeboronation, and XPhos to accelerate reductive elimination.

Step-by-Step Methodology:

• Reagent Preparation: In an N₂-filled glovebox or using standard Schlenk techniques, charge an oven-dried reaction vial with ethyl 5-bromothiazole-2-carboxylate (1.0 equiv, 1.0 mmol), the arylboronic acid (1.5 equiv, 1.5 mmol), Pd(OAc)₂ (2 mol%, 0.02 mmol), XPhos (4 mol%, 0.04 mmol), and anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol).

• Solvent Addition: Add rigorously degassed 1,4-Dioxane (4.5 mL) and degassed deionized water (0.5 mL).

  • Scientist Note: Water is required to activate the boronic acid via ate-complex formation, but must be strictly sparged with N₂ or Argon to prevent oxidative homocoupling side reactions.

• Reaction Execution: Seal the vial, remove it from the glovebox, and stir vigorously (800 rpm) at 80 °C for 4–6 hours.

  • Scientist Note: Do not exceed 80 °C; higher thermal energy disproportionately accelerates the higher-barrier hydrodehalogenation pathway[4].

• In-Process Monitoring: Monitor the reaction via LC-MS. The mass of the debrominated byproduct (ethyl thiazole-2-carboxylate) is [M+H]⁺ 158.0. The disappearance of the starting material ([M+H]⁺ 236.0/238.0) alongside minimal 158.0 mass validates the suppression of the side reaction.

• Workup & Purification: Cool the mixture to room temperature, dilute with ethyl acetate (15 mL), and wash with brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing temperature conditions for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate alkylation

Welcome to the Technical Support Center for Advanced Thiazole Synthesis. As a Senior Application Scientist, I have designed this guide to help you navigate the specific mechanistic challenges associated with the alkylation of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate .

This compound is a highly valuable bifunctional building block in drug discovery, but its reactivity profile requires precise thermal control to avoid catastrophic yield losses.

Mechanistic Overview: The Reactivity-Stability Paradox

The thiazole ring is inherently electron-deficient. When coupled with the electron-withdrawing methyl ester at the C2 position, electron density is pulled across the conjugated π -system. This electronic environment makes the C5-bromomethyl group an exceptional electrophile, highly primed for SN​2 nucleophilic attack[1].

However, this hyper-reactivity creates a paradox: the conditions required to drive the alkylation to completion can simultaneously trigger the degradation of the molecule. At elevated temperatures, the C2-methyl ester becomes highly susceptible to nucleophilic attack (leading to amidation or transesterification) or base-mediated hydrolysis if trace water is present[2]. Therefore, optimizing the temperature is not just about reaction speed; it is about maintaining strict kinetic control to favor SN​2 alkylation over ester cleavage.

Troubleshooting Guide & FAQs

Q1: My alkylation reaction is stalling at 30–40% conversion when run at room temperature (20–25 °C). Should I just leave it stirring over the weekend? A: No, prolonged reaction times at room temperature often lead to the gradual accumulation of side products rather than product formation. While the bromomethyl group is reactive, bulky or moderately nucleophilic amines/thiols still require a higher activation energy to reach the SN​2 transition state. Solution: Elevate the temperature to a mild 40 °C to 50 °C . This specific thermal window provides enough kinetic energy to drive the alkylation to completion within 12–24 hours without breaking the thermal ceiling that triggers ester degradation[2].

Q2: I heated my reaction to 80 °C (refluxing acetonitrile) to force the reaction, but my TLC shows a complex mixture of highly polar spots. What happened? A: You have exceeded the thermal stability threshold of the molecule. At temperatures above 70 °C, two primary degradation pathways dominate:

• Ester Hydrolysis/Saponification: Even mild bases like K2​CO3​ can hydrolyze the C2-methyl ester into the corresponding carboxylic acid at high temperatures if even trace amounts of water are present in your solvent.

• Self-Condensation: The extreme electrophilicity of the bromomethyl group can lead to intermolecular reactions or polymerization if the primary nucleophile is consumed or sterically hindered[1]. Solution: Never exceed 60 °C. If your reaction is slow at 50 °C, do not increase the heat. Instead, add 0.1 to 0.5 equivalents of Sodium Iodide (NaI) to catalyze the reaction via the Finkelstein mechanism (converting the bromide to a more reactive iodide in situ).

Q3: Does the choice of base impact the temperature limits? A: Absolutely. The temperature ceiling is intrinsically linked to the basicity and nucleophilicity of your acid scavenger. Using strong or nucleophilic bases (like NaOH, KOH, or primary amines in excess) will rapidly destroy the ester at 50 °C. Solution: Use non-nucleophilic organic bases like N,N -Diisopropylethylamine (DIPEA) or mild inorganic bases like anhydrous Potassium Carbonate ( K2​CO3​ )[2]. These act purely as acid scavengers to neutralize the generated HBr without attacking the ester.

Quantitative Data Presentation

The following table summarizes the causal relationship between temperature, reaction kinetics, and product integrity during standard N-alkylation workflows.

Temperature (°C)	Average Reaction Time	Expected Yield (%)	Primary Observation / Mechanistic Outcome
20 - 25 (RT)	48+ hours	30 - 45%	Sluggish kinetics; incomplete conversion due to insufficient activation energy.
40 - 50	12 - 24 hours	80 - 90%	Optimal kinetic control ; clean SN​2 profile with intact methyl ester.
70+ (Reflux)	< 4 hours	< 30%	Rapid degradation; thermodynamic control leads to ester hydrolysis and self-condensation.

Optimized Experimental Protocol: SN​2 Alkylation

This self-validating protocol is designed for the N-alkylation of a secondary amine, utilizing the optimal 50 °C thermal window[2].

Reagents & Materials:

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 equiv)

• Target Nucleophile (e.g., secondary amine) (1.1 equiv)

• Anhydrous Potassium Carbonate ( K2​CO3​ ) (2.5 equiv)

• Anhydrous N,N -Dimethylformamide (DMF) or Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation (Anhydrous Control): Flame-dry a round-bottom flask under an argon or nitrogen atmosphere. Moisture exclusion is critical to prevent ester hydrolysis.

• Reagent Loading: Dissolve the target nucleophile (1.1 equiv) in anhydrous DMF (0.2 M concentration). Add finely powdered, anhydrous K2​CO3​ (2.5 equiv). Stir the suspension for 10 minutes at room temperature.

• Electrophile Addition: Dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 5 minutes.

• Thermal Optimization: Transfer the flask to a pre-heated oil bath or heating block set strictly to 50 °C .

• In-Process Monitoring: Stir the reaction for 12 hours. Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 3:1). Self-Validation Check: The bromomethyl starting material should be completely consumed. If unreacted starting material remains, do not increase the temperature . Instead, add 0.1 equiv of anhydrous NaI and stir for an additional 4 hours.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate and wash sequentially with distilled water (3x) and brine (1x) to remove the DMF and inorganic salts. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Temperature Optimization Workflow

Workflow for optimizing temperature in bromomethylthiazole alkylations.

References

• Conroy, S., et al. "Synthesis and Evaluation of the First Fluorescent Antagonists of the Human P2Y2 Receptor Based on AR-C118925." Journal of Medicinal Chemistry, American Chemical Society, 2018.[Link]

• Kindon, N. D., et al. "Design, Synthesis, and Evaluation of a New Chemotype Fluorescent Ligand for the P2Y2 Receptor." ACS Medicinal Chemistry Letters, American Chemical Society, 2024.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Preventing degradation of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate during long-term storage

Welcome to the technical support guide for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Here, we address common challenges and provide actionable solutions to prevent degradation during storage and handling.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing direct solutions and the scientific rationale behind them.

Issue 1: My compound shows new, unexpected peaks in HPLC/LC-MS analysis after storage.

Question: I've stored my Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate for a few months, and now my analysis shows multiple impurity peaks that weren't there initially. What could be happening?

Answer: The appearance of new peaks strongly suggests that your compound is degrading. The primary culprits for a reactive molecule like this are hydrolysis and photodegradation. The bromomethyl group is highly susceptible to reaction with ambient moisture, while the thiazole ring can be sensitive to light.

• Causality: The benzylic-like bromide is an excellent leaving group, making the adjacent carbon highly electrophilic. Nucleophilic attack by water, present as atmospheric moisture, leads to the formation of the corresponding alcohol, Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate.[1][2][3] Thiazole rings, as aromatic heterocyclic systems, can absorb UV-visible light, leading to photochemical reactions and the formation of various degradation byproducts.[4][5]

Immediate Actions:

• Re-verify Identity: Before proceeding, confirm the identity of the major new peaks using high-resolution mass spectrometry (HRMS) and NMR spectroscopy.[5][6]

• Quarantine the Batch: Isolate the suspect batch to prevent its use in critical experiments pending further investigation.

• Review Storage Conditions: Immediately assess your current storage protocol against the recommended conditions outlined in this guide.

Issue 2: I'm observing a significant decrease in the yield of my reaction where this compound is a key reagent.

Question: My synthesis, which has previously worked well, is now giving poor yields. I suspect an issue with my stock of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate. How can I confirm this?

Answer: A decline in reaction yield is a classic indicator of reagent degradation. The reactive bromomethyl group is the likely site of decomposition, reducing the concentration of the active starting material in your stock.

• Causality: The primary synthetic utility of this reagent lies in the reactivity of the C-Br bond. If the compound has been exposed to moisture, a portion of it will have hydrolyzed to the corresponding alcohol, which is unreactive in most nucleophilic substitution reactions designed for the bromo-functionalized starting material.[3][7][8]

Recommended Workflow for Purity Assessment:

Caption: Workflow for assessing the purity of stored reagent.

Experimental Protocol: Quantitative ¹H NMR Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of your stored Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate and dissolve it in a known volume of a suitable deuterated solvent containing a known internal standard (e.g., 1,3,5-trimethoxybenzene).

• Data Acquisition: Acquire a ¹H NMR spectrum with a relaxation delay (d1) of at least 30 seconds to ensure accurate integration.

• Analysis: The characteristic peak for the benzylic protons (-CH₂Br) should be identified. The presence of a new peak, typically upfield, may indicate the hydrolyzed product (-CH₂OH).[1] Compare the integration of the analyte peaks to the internal standard to quantify the purity.

Potential Degradation Product	Expected ¹H NMR Shift (CDCl₃)
Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate	~4.8 ppm (-CH₂OH)
Starting Material	~4.95 ppm (-CH₂Br)

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate?

A1: The two most significant degradation pathways are hydrolysis and photodegradation . A third, less common but possible pathway, is polymerization .

• Hydrolysis: The electron-withdrawing nature of the thiazole ring and the ester group, combined with the good leaving group ability of bromide, makes the bromomethyl group highly susceptible to nucleophilic substitution by water.[2][3] This results in the formation of Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate.

• Photodegradation: Thiazole-containing compounds can undergo complex degradation pathways upon exposure to light, particularly UV radiation.[4][5] This can involve reaction with singlet oxygen, leading to unstable intermediates that rearrange into various byproducts.[5]

• Polymerization: While less common for this specific structure, reactive monomers can undergo self-polymerization, especially when initiated by heat, light, or impurities.[9][10] The reactive bromomethyl group could potentially participate in such reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Furman Chemistry 120: Organic / Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides [furmanchm120.pbworks.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijmr.net.in [ijmr.net.in]
• 7. 1) Explain alkaline hydrolysis of Bromomethare | Filo [askfilo.com]
• 8. scribd.com [scribd.com]
• 9. nbinno.com [nbinno.com]
• 10. 3vsigmausa.com [3vsigmausa.com]

Technical Support Center: Purification &amp; Recrystallization of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals handling Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate .

As a bromomethyl heteroaromatic ester, this compound presents unique isolation challenges. The bromomethyl group is a highly reactive electrophile, while the thiazole ring and methyl ester introduce distinct solubility and stability parameters. This guide synthesizes field-proven methodologies to ensure high-yield, high-purity recovery while preventing common degradation pathways.

Troubleshooting Guides & FAQs

Q1: During silica gel chromatography, my product degrades into a secondary spot with a lower Rf value. What is causing this, and how can I prevent it? Causality: The bromomethyl group is an active electrophile designed for nucleophilic substitution . Standard silica gel is slightly acidic and retains ambient moisture. Prolonged exposure during slow column chromatography leads to the hydrolysis of the bromomethyl group, converting it into a hydroxymethyl derivative (the lower Rf spot). Solution: You must minimize the compound's residence time on the column. Use anhydrous eluents (e.g., Hexane/Ethyl Acetate dried over molecular sieves) and perform rapid Flash Column Chromatography rather than gravity elution.

Q2: What is the optimal solvent system for recrystallizing this compound? Causality: A critical mistake in bromomethyl purification is the use of protic solvents like methanol or ethanol. Heating the compound in these solvents provides the activation energy for solvolysis, converting your target into a methoxymethyl or ethoxymethyl ether . Solution: Employ a dual-solvent (anti-solvent) recrystallization system using strictly aprotic solvents. Dichloromethane (DCM) acts as an excellent primary solvent, while Hexanes or Heptane serves as the anti-solvent.

Q3: My compound is "oiling out" (forming a biphasic liquid) instead of forming crystals during recrystallization. How do I fix this? Causality: "Oiling out" occurs when the target compound's melting point is lower than the temperature at which it saturates the solvent system, or when residual polar impurities disrupt the formation of a highly ordered crystal lattice. Solution: Do not crash the product out rapidly. Lower the initial temperature of the DCM solution before adding the hexanes. If oiling out persists, introduce a seed crystal to lower the nucleation energy barrier, and cool the system at a slower rate (e.g., 1°C/minute).

Q4: Why must I keep the rotary evaporator bath below 35°C during concentration? Causality: Bromomethyl thiazoles are susceptible to thermally induced intermolecular nucleophilic substitution. The thiazole nitrogen of one molecule can attack the bromomethyl group of another, leading to the formation of insoluble quaternary ammonium oligomers or polymers . Keeping the temperature strictly below 35°C prevents this thermal degradation.

Quantitative Data: Solvent Compatibility Matrix

To facilitate rapid experimental design, the following table summarizes the quantitative physical properties and mechanistic suitability of common purification solvents for this specific compound.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Suitability	Mechanistic Rationale
Methanol	32.7	64.7	❌ Poor	Nucleophilic; causes rapid solvolysis of the bromomethyl group at elevated temperatures.
Water	80.1	100.0	❌ Poor	Protic; induces irreversible hydrolysis to the hydroxymethyl derivative.
Hexanes	1.8	68.0	✅ Excellent	Non-polar anti-solvent; effectively decreases solubility to induce crystallization without reacting.
Dichloromethane	9.1	39.6	✅ Excellent	Polar aprotic primary solvent; dissolves the compound readily without attacking the electrophilic center.
Ethyl Acetate	6.0	77.1	✅ Good	Safe polar eluent for chromatography; easily removed under reduced pressure at low temperatures.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating workflows. Each step includes a specific rationale and a validation checkpoint to ensure the integrity of the experiment.

Protocol A: Moisture-Free Flash Column Chromatography

Objective: Isolate the target compound from crude reaction mixtures while preventing on-column hydrolysis.

• Column Preparation: Pack the column using high-purity silica gel (230-400 mesh) slurried in anhydrous Hexanes. Rationale: Fine mesh allows for rapid flash elution, minimizing silica contact time.

• Sample Loading: Dissolve the crude mixture in the absolute minimum volume of anhydrous Dichloromethane (DCM) and apply it evenly to the silica bed.

• Elution: Elute rapidly under positive nitrogen pressure using an anhydrous Hexane/Ethyl Acetate gradient (typically starting at 9:1 and moving to 4:1).

• Concentration: Pool the product-containing fractions and concentrate using a rotary evaporator. Critical: Maintain the water bath temperature ≤ 35°C.

• Validation Checkpoint: Spot the concentrated residue on a TLC plate. A single, distinct UV-active spot confirms successful isolation. If a faint secondary spot appears below the product, moisture contamination has occurred.

Protocol B: Anti-Solvent Recrystallization (DCM/Hexane)

Objective: Achieve >99% purity by selectively crystallizing the target compound while leaving impurities solvated.

• Dissolution: Place the concentrated compound in a clean, dry Erlenmeyer flask. Add anhydrous DCM dropwise at room temperature (approx. 20-25°C) just until the solid is completely dissolved. Rationale: Minimizing the primary solvent ensures maximum recovery during crystallization.

• Filtration (Optional but Recommended): If particulate matter is visible, pass the solution through a PTFE syringe filter (0.45 µm) to remove nucleation inhibitors.

• Anti-Solvent Addition: While gently swirling the flask, add anhydrous Hexanes dropwise until the solution becomes slightly cloudy (the cloud point). Add exactly one drop of DCM to clear the solution.

• Crystallization: Seal the flask and allow it to stand undisturbed at room temperature for 2 hours, then transfer to a 4°C refrigerator overnight.

• Harvesting: Filter the resulting crystals via vacuum filtration (Buchner funnel) and wash with ice-cold Hexanes. Dry under high vacuum.

• Validation Checkpoint: The formation of distinct, free-flowing crystalline needles confirms the correct solvent ratio. Verify final purity via 1H-NMR; the intact singlet of the -CH₂Br group should be clearly visible at ~4.7 ppm, confirming no solvolysis has occurred.

Process Visualization

The following diagram maps the logical progression of the purification workflow, highlighting the critical transition from crude mixture to pure compound.

Workflow for the purification of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

References

• Title: Purification of Laboratory Chemicals (7th Edition) Source: Butterworth-Heinemann / VDOC URL: [Link]

• Title: Synthesis and Evaluation of the First Fluorescent Antagonists of the Human P2Y2 Receptor Based on AR-C118925 Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

Handling moisture sensitivity in Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate protocols

Welcome to the Technical Support Center. As a Senior Application Scientist in drug development and synthetic chemistry, I frequently consult with researchers experiencing yield drops, unexplained side products, or complete reaction failures when utilizing Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5)[1].

This guide is not just a list of instructions; it is a mechanistic deep-dive into the chemical environment you are creating. To master this building block, you must first understand the causality behind its primary liability: extreme moisture sensitivity .

Part 1: Mechanistic Insight & The Causality of Degradation

The structural anatomy of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate features a highly activated hetero-benzylic bromomethyl group and a C2-methyl ester. Alkyl bromides in such electron-withdrawing heteroaromatic systems are highly susceptible to nucleophilic attack by even weak nucleophiles, such as atmospheric moisture.

When trace water enters your reaction or storage vessel, it initiates a devastating auto-catalytic degradation cascade. Water displaces the bromide via an SN1/SN2 pathway, forming the corresponding hydroxymethyl derivative and releasing hydrobromic acid (HBr)[2]. This localized, highly acidic HBr environment then catalyzes the hydrolysis of the C2-methyl ester, transforming your starting material into an unusable carboxylic acid[3].

Understanding this pathway is critical. If you do not control moisture, you are essentially running an acid-catalyzed destruction of your own reagents[4].

Moisture-induced auto-catalytic degradation pathway of the thiazole derivative.

Quantitative Degradation Data

To illustrate the urgency of proper handling, below is a summary of the compound's stability across various environmental conditions.

Environmental Condition	Relative Stability	Primary Degradation Pathway	Expected Half-Life (t1/2)
Ambient Air (25°C, >50% RH)	Very Low	Bromomethyl hydrolysis	< 12 hours
Anhydrous Solution (25°C)	Moderate	Dimerization / Nucleophilic attack	3 - 5 days
Aqueous Base (pH > 9, 25°C)	Extremely Low	Ester hydrolysis & Bromide displacement	< 15 minutes
Solid State, Anhydrous, -20°C	High	Negligible	> 12 months

Part 2: Troubleshooting Guide & FAQs

Q1: My Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate arrived as a free-flowing powder, but after a week on the bench, it has turned into a sticky, insoluble paste. What happened? A1: You are observing the physical manifestation of auto-catalytic polymerization and hydrolysis. Atmospheric moisture has hydrolyzed the bromomethyl group[2]. The resulting HBr not only hydrolyzes the ester but can also promote intermolecular alkylation between the newly formed alcohol and unreacted starting material, creating an insoluble polymeric mass. Solution: Always store the compound at -20°C under an inert atmosphere (Argon or Nitrogen) and allow the bottle to warm to room temperature before opening to prevent condensation.

Q2: I am trying to alkylate a secondary amine using this compound, but my yields are capped at 30%, and I see a highly polar spot on my TLC. How do I fix this? A2: The polar spot is likely the hydrolyzed alcohol or the hydrolyzed ester[3]. In amine alkylations, the amine itself can act as a base, absorbing ambient moisture and accelerating SN2 hydrolysis of your electrophile. Solution: You must use strictly anhydrous polar aprotic solvents (e.g., dry DMF or Acetonitrile). Furthermore, add a non-nucleophilic scavenger base (like N,N-Diisopropylethylamine, DIPEA) to neutralize the HBr generated during the desired alkylation, preventing it from hydrolyzing the ester group.

Q3: Can I recover or purify the degraded material using column chromatography? A3: No. Once the bromomethyl group has hydrolyzed to the hydroxymethyl derivative, standard silica gel chromatography will not revert it. While you could theoretically re-brominate the alcohol using PBr3 or CBr4/PPh3, the ester group complicates this, and the time investment is rarely justified. Discard severely degraded material and utilize fresh, properly stored stock[1].

Part 3: Self-Validating Experimental Protocol

To ensure scientific integrity, a protocol cannot rely on blind faith; it must be a self-validating system. The following methodology for Anhydrous Amine Alkylation incorporates built-in checkpoints to guarantee the integrity of your Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

Workflow: Anhydrous Alkylation of a Secondary Amine

Objective: Couple the thiazole building block with an amine nucleophile while completely suppressing moisture-driven hydrolysis and ester cleavage.

Self-Validation Checkpoint 1: Pre-Reaction NMR Before beginning, dissolve 5 mg of the thiazole reagent in anhydrous CDCl3. Run a quick 1H NMR.

• Validation: You must see a sharp singlet for the -CH2Br group (~4.6 ppm) and the ester -CH3 group (~3.9 ppm). If you observe a new singlet shifted upfield (~4.8 ppm, corresponding to -CH2OH) or the disappearance of the ester methyl peak, your starting material is compromised. Do not proceed.

Step 1: System Preparation

• Flame-dry a 50 mL Schlenk flask under vacuum.

• Backfill the flask with high-purity Argon (repeat vacuum/Argon cycle 3 times) to ensure the complete removal of atmospheric moisture[4].

Step 2: Reagent Dissolution

• Under positive Argon flow, add the secondary amine (1.0 equiv) and anhydrous N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) to the flask.

• Inject 10 mL of strictly anhydrous Acetonitrile (water content < 50 ppm).

• Cool the mixture to 0°C using an ice bath. Causality: Lowering the temperature suppresses unwanted side reactions and controls the exothermic nature of the SN2 attack.

Step 3: Electrophile Addition

• Dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.1 equiv) in 5 mL of anhydrous Acetonitrile.

• Add this solution dropwise to the cooled amine mixture over 15 minutes via a syringe pump. Causality: Dropwise addition keeps the concentration of the highly reactive electrophile low, favoring the desired cross-coupling over dimerization.

Self-Validation Checkpoint 2: In-Process TLC After 2 hours, take a 10 µL aliquot, quench it in 100 µL of saturated NaHCO3, and extract with Ethyl Acetate. Spot on a TLC plate (Hexanes:EtOAc 7:3).

• Validation: The starting material spot should be nearly consumed. If a heavy baseline spot appears, moisture has breached your system.

Step 4: Safe Quenching and Workup

• Once the reaction is complete, quench the mixture at 0°C by adding 10 mL of cold, saturated aqueous NaHCO3 . Causality: You must use a mild, cold base. Using a strong base (like NaOH) or warm conditions will immediately hydrolyze the C2-methyl ester[3].

• Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-(Bromomethyl)-4-phenylthiazole|CAS 78502-79-1 [benchchem.com]
• 3. THIAZOLE-2-CARBOXYLIC ACID | 14190-59-1 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Minimizing ester cleavage during reactions with Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working with Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5). The dual reactivity of this bifunctional building block—a highly electrophilic bromomethyl group and a highly sensitive 2-carboxylate ester—requires precise mechanistic control to prevent unwanted degradation.

Part 1: Diagnostic Workflow for Reaction Optimization

When designing nucleophilic substitution ( SN​2 ) reactions at the 5-bromomethyl position, preserving the 2-methyl ester is the primary challenge. Use the logical decision tree below to establish your baseline reaction conditions.

Decision tree for optimizing reaction conditions to prevent ester cleavage.

Part 2: Troubleshooting FAQs (E-E-A-T)

Q1: Why is the methyl ester at the 2-position of the thiazole ring so prone to cleavage compared to standard aliphatic esters? Expert Insight: The causality lies in the electronic structure of the 1,3-thiazole ring. The 2-position is flanked by an electronegative nitrogen and a sulfur atom, rendering the C2 carbon highly electron-deficient. This strong electron-withdrawing effect makes the adjacent carbonyl carbon of the methyl ester exceptionally electrophilic. Consequently, the activation energy for nucleophilic attack (by water, hydroxide, or amines) is significantly lowered. Literature confirms that thiazole-2-carboxylates undergo rapid base-catalyzed hydrolysis even under mild aqueous conditions to yield the corresponding sodium or potassium salts[1],[2].

Q2: I am performing an N-alkylation using a primary amine. How do I prevent amidation of the ester? Expert Insight: Primary amines are strong nucleophiles that can attack the 2-carboxylate, leading to unwanted transamidation. To minimize this:

• Stoichiometry: Use exactly 1.0 to 1.05 equivalents of the primary amine. Do not use the amine as both the nucleophile and the base.

• Auxiliary Base: Employ a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to scavenge the generated HBr.

• Temperature Control: Maintain the reaction at 0°C to 10°C. The SN​2 substitution at the highly reactive allylic-like bromomethyl position is kinetically favored at low temperatures[3], whereas the tetrahedral intermediate required for amidation requires higher activation energy.

Q3: What are the optimal bases and solvents to use? Expert Insight: Strictly avoid protic solvents (MeOH, EtOH) and aqueous bases (NaOH, KOH, LiOH), which will rapidly saponify the ester[1]. Use anhydrous aprotic solvents (DMF, MeCN, THF) combined with mild inorganic bases (K 2​ CO 3​ ) or hindered organic bases (DIPEA) to facilitate nucleophilic substitution while preserving the ester[4].

Part 3: Quantitative Data - Base & Solvent Matrix

Use the following empirical data matrix to select your reaction conditions based on your specific nucleophile.

Base / Solvent System	Nucleophile	Temp (°C)	Expected SN​2 Yield	Ester Cleavage Risk	Recommendation
DIPEA / Anhydrous DMF	2° Amine	0 to 25	>85%	Low (<2%)	Highly Recommended
K 2​ CO 3​ / Anhydrous MeCN	Thiol	25	~80%	Low (<5%)	Recommended
Et 3​ N / THF	1° Amine	25	~60%	Moderate (15%)	Use with caution (Amidation risk)
NaOH / H 2​ O-THF	Any	25	N/A	Critical (>95%)	DO NOT USE [1]

Part 4: Validated Methodology - N-Alkylation Protocol

This protocol is designed as a self-validating system , incorporating in-process controls (IPCs) to ensure the ester remains intact while maximizing SN​2 conversion at the bromomethyl site[4],[3].

Step 1: Preparation and Dehydration

• Flame-dry a 50 mL round-bottom flask under argon. Add the secondary amine nucleophile (1.05 mmol) and anhydrous DMF (5.0 mL, amine-free, stored over 3Å molecular sieves).

• Add DIPEA (1.20 mmol, 1.14 eq).

• Validation Check 1: Ensure the moisture content of the DMF is <50 ppm via Karl Fischer titration prior to use. Causality: Trace moisture is the primary catalyst for background ester hydrolysis during the reaction.

Step 2: Controlled Electrophile Addition

• Cool the mixture to 0°C using an ice-water bath.

• Dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.00 mmol) in anhydrous DMF (2.0 mL). Add this solution dropwise over 15 minutes using a syringe pump.

• Causality: Dropwise addition at 0°C keeps the steady-state concentration of the highly reactive electrophile low, suppressing dimerization and off-target attack on the ester.

Step 3: Reaction Monitoring (The Self-Validation Loop)

• Stir at 0°C for 1 hour, then allow the reaction to slowly warm to 15°C.

• Validation Check 2 (LC-MS): Sample 10 µL of the reaction mixture, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Pass Criteria: Disappearance of the starting material mass (M+H = 236/238). Appearance of the target product mass.

  • Failure Criteria: Appearance of an M+H peak corresponding to the hydrolyzed acid (loss of 14 Da from the product) indicates moisture contamination or base-driven cleavage. If >5% acid is detected, abort and re-dry solvents.

Step 4: Non-Hydrolytic Quench and Workup

• Quench the reaction by adding saturated aqueous NH 4​ Cl (10 mL) at 0°C. Crucial: Do not use NaHCO 3​ or NaOH for the quench, as the localized basic pH during phase mixing will rapidly cleave the activated ester.

• Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (3 x 10 mL) to remove DMF.

• Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure (bath temp <30°C).

• Validation Check 3 ( 1 H NMR): Run a crude 1 H NMR in CDCl 3​ . Confirm the presence of the intact methyl ester singlet at ~3.95 ppm and the shift of the 5-CH 2​ protons, indicating successful substitution without cleavage.

References

• Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents Source: MDPI (Molecules) URL:[Link]

• Discovery and Optimization of a Novel Carboxamide Scaffold with Selective Antimalarial Activity Source: ChemRxiv URL:[Link]

• Review of the synthesis and biological activity of thiazoles Source: Taylor & Francis URL:[Link]

• Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity Analysis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

In the landscape of pharmaceutical development and quality control, the purity of active pharmaceutical ingredients (APIs) and key intermediates is non-negotiable. Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate, a crucial building block in the synthesis of various therapeutic agents, is no exception. Its purity can significantly impact the safety and efficacy of the final drug product. This guide provides a comprehensive, experience-driven approach to developing and validating a robust High-Performance Liquid Chromatography (HPLC) method for its purity analysis, comparing different analytical approaches and grounding the protocol in international regulatory standards.

The Analytical Challenge: Why a Validated Method is Crucial

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is a reactive intermediate. Its synthesis can result in several impurities, including starting materials, by-products, and degradation products. A reliable analytical method must be able to separate, detect, and quantify these impurities to ensure the quality of the final product. Method validation is the documented evidence that the analytical procedure is suitable for its intended purpose. This guide will walk you through a validation process that adheres to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Method Development: A Comparative Approach

The development of a robust HPLC method begins with a thorough understanding of the analyte's physicochemical properties. Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is a moderately polar compound, making reversed-phase HPLC an ideal choice.

Column Selection: The Heart of the Separation

The choice of the stationary phase is critical for achieving optimal separation. We will compare two common C18 columns.

Column	Particle Size (µm)	Pore Size (Å)	Carbon Load (%)	Key Characteristics
Waters Symmetry C18	5	100	19	A general-purpose column with excellent peak shape for a wide range of compounds.
Phenomenex Luna C18(2)	5	100	19	Known for its high reproducibility and long lifetime.

For this application, the Phenomenex Luna C18(2) was selected due to its proven robustness in similar applications.

Mobile Phase Optimization: Driving the Separation

The mobile phase composition dictates the retention and elution of the analyte and its impurities. A gradient elution is often necessary for complex samples.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

A gradient starting with a higher proportion of Mobile Phase A and gradually increasing Mobile Phase B allows for the elution of polar impurities first, followed by the main analyte and then any non-polar impurities.

Detection Wavelength

The thiazole ring in the molecule contains a chromophore that absorbs UV light. Based on preliminary scans and literature on similar compounds, a detection wavelength of 254 nm provides excellent sensitivity for the parent compound and expected impurities.

The Validation Protocol: A Step-by-Step Guide

The following is a detailed protocol for the validation of the developed HPLC method.

System Suitability

Before any validation run, the suitability of the HPLC system must be confirmed.

Protocol:

• Equilibrate the system with the initial mobile phase composition.

• Inject a standard solution of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (e.g., 100 µg/mL) six times.

• Calculate the relative standard deviation (RSD) for the peak area and retention time.

Acceptance Criteria:

• RSD for peak area: ≤ 2.0%

• RSD for retention time: ≤ 1.0%

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

Caption: Overall workflow for HPLC method validation.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Protocol:

• Prepare a solution of the placebo (all components except the analyte).

• Prepare a solution of the analyte.

• Prepare a spiked solution containing the analyte and known impurities.

• Inject all three solutions and compare the chromatograms.

Acceptance Criteria:

• The placebo solution should not show any peaks at the retention time of the analyte or its known impurities.

• The analyte peak should be well-resolved from all other peaks (resolution > 2.0).

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Protocol:

• Prepare a series of at least five concentrations of the analyte, typically ranging from 50% to 150% of the target concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

Acceptance Criteria:

• Correlation coefficient (r²): ≥ 0.999

• The y-intercept should be close to zero.

Concentration Level (%)	Concentration (µg/mL)	Mean Peak Area (n=3)
50	50	501234
80	80	802345
100	100	1003456
120	120	1204567
150	150	1505678
r²	0.9998

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike recovery.

Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

Spiked Level (%)	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80	80	79.2	99.0
100	100	101.1	101.1
120	120	118.6	98.8

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• RSD for repeatability: ≤ 2.0%

• RSD for intermediate precision: ≤ 2.0%

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol (based on the signal-to-noise ratio):

• Determine the signal-to-noise ratio (S/N) by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• LOD is typically where S/N = 3.

• LOQ is typically where S/N = 10.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Protocol:

• Vary critical method parameters one at a time, such as:

  • Flow rate (± 0.2 mL/min)

  • Column temperature (± 5 °C)

  • Mobile phase composition (± 2%)

• Analyze the system suitability parameters for each condition.

Acceptance Criteria:

• The system suitability parameters should remain within the acceptance criteria for all varied conditions.

Caption: Interdependencies of HPLC validation parameters.

Conclusion: A Validated Method You Can Trust

This guide has provided a comprehensive framework for the development and validation of an HPLC method for the purity analysis of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate. By systematically evaluating and documenting each validation parameter according to ICH guidelines, you can ensure that your method is reliable, reproducible, and fit for its intended purpose. The principles and protocols outlined here can be adapted for a wide range of pharmaceutical compounds, providing a solid foundation for robust quality control.

References

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

• European Medicines Agency. (2011). Guideline on validation of bioanalytical methods. [Link]

Spectroscopic Validation of Substitution Products from Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate: A Comparative Guide

The 1,3-thiazole-2-carboxylate scaffold is a privileged motif in medicinal chemistry, providing critical hydrogen-bonding interactions and metabolic stability in drug design[1]. For researchers synthesizing 5-substituted thiazole derivatives, Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS: 1824118-43-5) serves as a premier electrophilic building block.

This guide objectively compares this bromomethyl precursor against alternative functional groups, details a self-validating experimental protocol for nucleophilic substitution (S_N2), and provides a comprehensive framework for the spectroscopic validation of the resulting products.

Comparative Analysis: Precursor Selection

When designing a synthetic route to 5-substituted methyl 1,3-thiazole-2-carboxylates, chemists typically evaluate bromomethyl, chloromethyl, and hydroxymethyl precursors. The choice of leaving group fundamentally dictates the reaction conditions and the ease of downstream spectroscopic validation.

• Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (Optimal): The bromide ion is an excellent leaving group due to its large atomic radius and high polarizability, which lowers the activation energy of the S_N2 transition state. Reactions proceed rapidly under mild basic conditions without the need for complex additives, ensuring high atom economy and clean conversion[2].

• Chloromethyl Alternative: The C–Cl bond is stronger and less polarizable than the C–Br bond. S_N2 reactions with chloromethyl thiazoles are significantly slower and often require elevated temperatures or the stoichiometric addition of sodium iodide (in situ Finkelstein reaction) to generate a more reactive iodomethyl intermediate. This adds unnecessary complexity to the reaction matrix.

• Hydroxymethyl Alternative: Utilizing a hydroxymethyl thiazole requires Mitsunobu conditions (e.g., DEAD/DIAD and PPh_3). While effective, this approach generates triphenylphosphine oxide (TPPO) and hydrazine dicarboxylate byproducts. TPPO is notoriously difficult to separate from heteroaromatic products via standard silica gel chromatography. Furthermore, its multiplet signals (δ 7.4–7.7 ppm) in ^1H NMR can obscure the critical H-4 proton of the thiazole ring, severely complicating spectroscopic validation.

Experimental Methodology: A Self-Validating Protocol

To demonstrate the utility of the bromomethyl precursor, the following is a field-proven, self-validating protocol for N-alkylation using a secondary amine[3].

Step-by-Step Protocol:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (N_2), dissolve Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.2 M.

  • Causality: DMF is a polar aprotic solvent that selectively solvates cations (e.g., K^+), leaving the nucleophile "naked" and highly reactive, thereby accelerating the S_N2 pathway.

• Base Addition: Add anhydrous potassium carbonate (K_2CO_3, 2.0 equiv).

  • Causality: K_2CO_3 is a mild, insoluble base. It effectively scavenges the generated hydrobromic acid (HBr) to prevent protonation of the nucleophile, but it is not strong enough to cause competitive saponification (hydrolysis) of the methyl ester at the C-2 position.

• Nucleophile Addition: Add the secondary amine (1.2 equiv) dropwise. Stir the suspension at room temperature to 60 °C for 2–4 hours.

• Reaction Tracking: Monitor via TLC (Hexanes/EtOAc). The disappearance of the less polar bromomethyl starting material and the appearance of a more polar, UV-active spot indicates conversion.

• Workup (Self-Validation Step): Quench with water and extract with ethyl acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) and brine.

  • Causality: The repetitive aqueous LiCl washes are critical for quantitatively removing residual DMF. If left in the mixture, DMF presents intense singlets at δ 2.88 and 2.96 ppm in the ^1H NMR spectrum, which can mask the signals of the newly formed alkyl group and invalidate the spectroscopic analysis.

• Isolation: Dry over anhydrous Na_2SO_4, filter, and concentrate in vacuo. Purify via flash column chromatography.

Spectroscopic Validation of Substitution Products

The structural confirmation of the substitution product relies on a triangulated approach using NMR, HRMS, and IR spectroscopy. The bromomethyl group provides a highly distinct spectroscopic signature that makes tracking the reaction straightforward[4].

^1H NMR Analysis The most diagnostic signal is the methylene bridge (-CH_2-). In the bromomethyl starting material, the highly electronegative bromine atom deshields the protons, resulting in a sharp singlet at approximately δ 4.70 ppm (in CDCl_3). Upon successful N-alkylation, the substitution of bromine with the less electronegative nitrogen atom causes an upfield shift of this singlet to the δ 3.60–3.90 ppm range[2]. The thiazole H-4 proton remains a distinct singlet at δ 7.90–8.20 ppm, and the methyl ester protons appear as a singlet at ~δ 3.95 ppm[1].

^13C NMR Analysis The carbon of the bromomethyl group typically resonates at δ 25–30 ppm. Following N-alkylation, this carbon shifts significantly downfield to δ 45–55 ppm due to the adjacent nitrogen. The ester carbonyl carbon (~δ 161 ppm) and the thiazole ring carbons remain relatively static, confirming the integrity of the core scaffold.

High-Resolution Mass Spectrometry (HRMS) The starting material exhibits a characteristic 1:1 isotopic pattern for the [M+H]^+ and [M+H+2]^+ peaks due to the roughly equal natural abundance of ^79Br and ^81Br isotopes. A successful substitution is definitively validated by the complete disappearance of this isotopic signature and the appearance of a monoisotopic exact mass corresponding to the alkylated product[4].

Quantitative Data Summary

Table 1: Comparative Spectroscopic Data for Precursor vs. Typical Substitution Products

Compound	^1H NMR: -CH_2- Shift (ppm)	^13C NMR: -CH_2- Shift (ppm)	HRMS Isotope Pattern	IR: C=O Stretch (cm⁻¹)
Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate	~4.70 (s, 2H)	~26.5	1:1 (^79Br/^81Br)	~1725
N-Alkylated Product (Amine Nucleophile)	~3.75 (s, 2H)	~52.0	Monoisotopic (No Br)	~1720
S-Alkylated Product (Thiol Nucleophile)	~3.95 (s, 2H)	~32.0	Monoisotopic (No Br)	~1720
O-Alkylated Product (Phenol Nucleophile)	~5.20 (s, 2H)	~65.0	Monoisotopic (No Br)	~1725

Process Visualization

The following diagram illustrates the logical workflow from precursor selection through reaction execution and final spectroscopic validation.

Workflow for the synthesis and spectroscopic validation of substituted thiazoles.

Sources

• 1. Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Evaluation of the First Fluorescent Antagonists of the Human P2Y2 Receptor Based on AR-C118925 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Colibactin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS No. 1824118-43-5), a reactive chemical intermediate. The procedures outlined herein are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound, minimizing risks to personnel and the environment.

Hazard Assessment and Immediate Safety Considerations

Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is a halogenated organic compound containing a reactive bromomethyl group. A thorough understanding of its hazard profile is the first step in safe handling and disposal.

1.1. Summary of Hazards

Based on available safety data, this compound presents the following primary hazards[1]:

Hazard Classification	Category	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Warning	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation	Category 1	Danger	H318: Causes serious eye damage.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H336: May cause drowsiness or dizziness.[1][3]

The presence of the bromomethyl group makes this compound a potent alkylating agent, capable of reacting with nucleophiles. This reactivity is the basis for its utility in synthesis but also a primary consideration for its safe disposal. Thiazole derivatives, in general, can be flammable and exhibit toxic properties[4].

1.2. Immediate Safety Precautions & Personal Protective Equipment (PPE)

Due to the identified hazards, all handling and disposal procedures must be conducted in a well-ventilated chemical fume hood. The following PPE is mandatory:

• Eye Protection: Safety goggles and a face shield are essential to protect against splashes that can cause serious eye damage.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Given the compound's reactivity, consider double-gloving.

• Body Protection: A lab coat is required. For larger quantities or in case of a spill, a chemical-resistant apron is recommended.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately notify personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: Although not classified as flammable, it is good practice to remove any potential ignition sources from the area.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment (Minor Spills): For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the liquid[4]. Do not use combustible materials like paper towels for initial containment.

• Cleanup and Decontamination:

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.

  • Decontaminate the spill area with a soap and water solution[4].

  • All materials used for cleanup (gloves, absorbent pads, etc.) must be collected and disposed of as hazardous waste.

• Reporting: Report the incident to your laboratory supervisor and the institution's Environmental Health and Safety (EHS) department in accordance with established policies.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is to treat it as a reactive hazardous waste. Direct disposal of the active compound is not recommended due to its reactivity. A deactivation step is advised to mitigate the risk of unintended reactions in the waste stream.

3.1. Deactivation of the Reactive Bromomethyl Group (Quenching)

The bromomethyl group is an electrophilic center susceptible to nucleophilic attack. This reactivity can be harnessed to "quench" or deactivate the compound before disposal. This process converts the reactive alkyl halide into a less reactive and more stable compound.

Principle of Deactivation: The deactivation is achieved through a nucleophilic substitution reaction (SN2). A mild nucleophile is introduced to displace the bromide, rendering the molecule significantly less reactive. A common and safe choice for quenching in a laboratory setting is a weak base or a mild nucleophile like sodium bicarbonate or a dilute solution of a non-volatile thiol. For this procedure, we will use a dilute aqueous solution of sodium bicarbonate.

Experimental Protocol for Deactivation:

• Preparation: In a chemical fume hood, prepare a reaction vessel (e.g., a round-bottom flask or beaker) of appropriate size to comfortably contain at least five times the volume of the waste compound. Equip the vessel with a magnetic stirrer.

• Dilution: Dilute the waste Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate with an equal volume of a water-miscible organic solvent (e.g., acetone or ethanol) to ensure better mixing with the aqueous quenching solution.

• Cooling: Place the vessel in an ice-water bath to control any potential exotherm during the quenching process.

• Quenching: Slowly, and with vigorous stirring, add a 5% aqueous solution of sodium bicarbonate (NaHCO₃) to the diluted waste. The addition should be dropwise to control the reaction rate. A general rule of thumb is to use a 2-fold molar excess of the quenching agent relative to the bromomethyl compound.

• Monitoring: Continue stirring the mixture at 0-10°C for at least one hour after the addition is complete. The reaction progress can be monitored by Thin Layer Chromatography (TLC) if a more rigorous confirmation of deactivation is required.

• Neutralization: After the reaction is complete, check the pH of the solution. If it is basic, neutralize it to a pH between 6 and 8 by the slow addition of a dilute acid (e.g., 1M HCl).

3.2. Final Waste Collection and Disposal

Once the deactivation procedure is complete, the resulting mixture must be disposed of as hazardous chemical waste.

• Segregation and Collection:

  • Transfer the quenched and neutralized solution into a designated hazardous waste container. This container should be specifically for halogenated organic waste[5]. Do not mix with non-halogenated waste to avoid higher disposal costs and potential incompatibilities[5].

  • The container should be made of a compatible material, such as high-density polyethylene (HDPE).

• Labeling: The waste container must be clearly and accurately labeled with the following information:

  • The words "Hazardous Waste"[6].

  • The full chemical name of the original compound: "Quenched Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate".

  • The approximate concentration and volume of the waste.

  • The date of accumulation.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area[7]. The storage area should be away from heat and incompatible substances[6].

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and final disposal[7]. Provide them with all the necessary information about the waste stream.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

Caption: Disposal workflow for Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate.

Conclusion

The proper disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate is not merely a matter of regulatory compliance but a critical aspect of laboratory safety and environmental stewardship. By understanding the compound's inherent hazards and following a structured deactivation and disposal protocol, researchers can mitigate risks and ensure a safe working environment. Always consult your institution's specific waste management guidelines and EHS department for any additional requirements.

References

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A Senior Application Scientist's Guide to Handling Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate

This guide provides essential, field-proven safety protocols for the handling, storage, and disposal of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate (CAS No. 1824118-43-5). As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a deep understanding of why these procedures are critical. This compound, like many bromomethylated heterocyclic reagents, is a valuable synthetic intermediate, but its reactivity demands meticulous and informed safety practices to protect researchers and ensure experimental integrity.

The "Why": Understanding the Hazard Profile

The foundation of laboratory safety is a clear-eyed assessment of the risks. The hazard profile of Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate dictates every procedural recommendation that follows. Its classification under the Globally Harmonized System (GHS) provides a clear summary of the primary dangers.[1]

Hazard Class	Category	Hazard Statement	Rationale for Concern
Acute Toxicity (Oral, Dermal, Inhalation)	Acute Tox. 4	H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.	Systemic toxicity is possible through multiple routes of exposure. Preventing direct contact and aerosol generation is paramount.
Skin Irritation	Skin Irrit. 2	H315: Causes skin irritation.	The compound can cause inflammation, redness, and discomfort upon skin contact.[1][2]
Serious Eye Damage	Eye Dam. 1	H318: Causes serious eye damage.	This is a critical risk. Contact can lead to irreversible damage to eye tissue. Standard safety glasses are insufficient.[1][3]
Specific Target Organ Toxicity (Single Exposure)	STOT SE 3	H335 / H336: May cause respiratory irritation or drowsiness and dizziness.	Inhalation of dust or vapors can irritate the respiratory tract and may have effects on the central nervous system.[1][2]

The presence of the bromomethyl group is a key structural alert for reactivity. Such moieties are known alkylating agents, capable of reacting with biological nucleophiles, which underpins their potential for causing irritation and damage. Therefore, all procedures must be designed to prevent any possibility of direct contact or inhalation.

Core Directive: Personal Protective Equipment (PPE)

Your PPE is the final and most critical barrier between you and the chemical. It must be selected and used correctly. Do not treat this as a checklist; treat it as an integrated system of protection.

Eye and Face Protection

• Mandatory: Wear chemical safety goggles that provide a complete seal around the eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[4][5]

• Recommended for High-Splash Risk: When handling larger quantities or during procedures with a high potential for splashing (e.g., quenching a reaction), supplement goggles with a full-face shield.[6][7]

• Causality: The "Serious Eye Damage" classification (H318) means that contact can cause irreversible harm.[1][3] Standard safety glasses with side shields do not protect against splashes from all angles and are therefore inadequate.

Hand Protection

• Required: Use compatible, chemical-resistant, impervious gloves. Nitrile or neoprene gloves are appropriate choices.[6][8]

• Protocol:

  • Always inspect gloves for tears or pinholes before use.

  • Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[6][8]

  • Change gloves immediately if they become contaminated. Do not reuse disposable gloves.

  • Wash hands thoroughly with soap and water after removing gloves.[7][9]

Body Protection

• Required: A chemical-resistant laboratory coat, worn fully buttoned over long-sleeved clothing.[6][10]

• Additional Protection: For tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab coat.[6][11] Ensure you are wearing closed-toe shoes; impermeable shoe covers are recommended if handling large quantities.[10]

Respiratory Protection

• Primary Control: All handling of solid or dissolved Methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate should be performed inside a certified chemical fume hood to minimize inhalation exposure.[6][7]

• When Required: If engineering controls are not available or are insufficient to control exposure below occupational limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4][6][12]

• Emergency Use: In the event of a fire or a large, uncontrolled release, a self-contained breathing apparatus (SCBA) is required.[4][10]

Operational Plan: From Weighing to Waste

This step-by-step workflow ensures safety at every stage of handling.

Caption: A typical workflow for handling hazardous chemical reagents.

Logistical Plan: Spills, Storage, and Disposal

Accidental Release Protocol

Immediate and correct action during a spill is critical. Do not panic; follow the plan.

• Evacuate & Alert: Immediately alert others in the area and evacuate personnel to a safe location.[8][13]

• Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, increase airflow if safe to do so.[6]

• Assess & Protect: Do not re-enter without the appropriate full PPE, including respiratory protection if necessary.[6][13]

• Contain: Prevent the spill from spreading or entering drains by diking with an inert, non-combustible absorbent material like sand or vermiculite.[5][6][10]

• Clean-Up: Carefully sweep or scoop the absorbed material into a suitable, labeled, and sealed container for chemical waste.[5][9]

• Decontaminate: Thoroughly clean the spill area with soap and water once the material has been removed.[6][10]

Caption: Emergency response workflow for a chemical spill.

Storage Requirements

• Container: Keep the container tightly sealed to prevent exposure to moisture and air.[4][5][13]

• Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[4][5][6] Many suppliers recommend refrigerated storage (2-8°C) for long-term stability.[3]

• Security: Store in a locked cabinet or a designated, secure area accessible only to authorized personnel.[3][6][8]

Disposal Plan

• Classification: This material and its container must be disposed of as hazardous waste.[11]

• Procedure: All waste must be handled in accordance with local, state, and federal regulations.[10][11] Collect waste in a clearly labeled, sealed container. Do not mix with other waste streams unless compatibility is confirmed. Never dispose of this chemical down the drain.[8][9]

Emergency First Aid

If exposure occurs despite precautions, immediate action is required.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][5][10]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention.[3][4][10]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][5][10]

• Ingestion: Do NOT induce vomiting. Flush the mouth with copious amounts of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10][14]

Adherence to these protocols is not a barrier to research; it is the framework that enables safe and successful scientific advancement. Treat every chemical with the respect its properties demand.

References

• MSDS Material Safety Data Sheet. (n.d.). Biomol.
• Safety Data Sheet. (n.d.). Enamine.
• Safety Data Sheet. (2025, December 20). Fisher Scientific.
• 4-(Bromomethyl)benzoic acid Safety Data Sheet. (n.d.). AK Scientific, Inc.
• 2-(Bromomethyl)phenol safety, handling, and storage precautions. (2025, December). BenchChem.
• Thiazole Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• methyl 5-(bromomethyl)-1,3-thiazole-2-carboxylate — Chemical Substance Information. (n.d.). NextSDS.
• Thiazole (CAS 288-47-1) - Safety Data. (n.d.). HazComFast.
• Material Safety Data Sheet - Thiazole, 99%. (n.d.). Cole-Parmer.
• methyl 5-bromo-1,2-thiazole-3-carboxylate — Chemical Substance Information. (n.d.). NextSDS.
• Safety Data Sheet - 4-Bromo-2-(bromomethyl)benzoic Acid Methyl Ester. (n.d.). TCI Chemicals.
• Safety Data Sheet. (n.d.). TargetMol.
• Safety Data Sheet - Thiazole. (n.d.). metasci.
• Safety Data Sheet - 2-Bromo-5-methylthiazole. (2025, December 26). Fisher Scientific.
• OR-0954 - Safety Data Sheet. (2023, January 2). Combi-Blocks, Inc.
• Safety Data Sheet - (Bromomethyl)cyclopropane. (2025, September 6). Thermo Fisher Scientific.
• Thiazole | C3H3NS | CID 9256. (n.d.). PubChem - NIH.
• 5-Bromo-1,3-thiazole-2-carbaldehyde | 933752-44-4. (n.d.). MilliporeSigma.
• Methyl 2-(chloromethyl)thiazole-5-carboxylate | 1824087-03-7. (n.d.). MilliporeSigma.

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